3-amino-N-benzylbenzenesulfonamide

• CAS: 303780-52-1

Core Science & Biosynthesis

Technical Guide: Biological Activity & Therapeutic Potential of 3-Amino-N-benzylbenzenesulfonamide Derivatives

Executive Summary

This technical guide provides a comprehensive analysis of 3-amino-N-benzylbenzenesulfonamide derivatives, a privileged scaffold in medicinal chemistry. Unlike their para-substituted counterparts (sulfanilamides), meta-substituted (3-amino) benzenesulfonamides offer unique steric and electronic profiles that modulate selectivity against metalloenzymes, particularly Carbonic Anhydrases (CAs) , and specific kinase targets implicated in oncology. This document details the synthetic pathways, pharmacological mechanisms, and experimental protocols required to evaluate these compounds as potent therapeutic agents.

Part 1: Chemical Basis & Synthetic Architecture

The core scaffold consists of a benzene ring substituted at the meta position with an amino group and a sulfonamide moiety bearing a benzyl "tail." This structure allows for dual-functionalization:

• Sulfonamide Nitrogen (

  ): The benzyl group acts as a hydrophobic "tail," crucial for interacting with the hydrophobic pockets of enzyme active sites (e.g., hCA isoforms).

• Aromatic Amine (

  equivalent in meta): The 3-amino group serves as a reactive handle for derivatization into Schiff bases, ureas, or amides, enhancing drug-likeness and target affinity.

Synthetic Pathway

The synthesis follows a convergent approach, prioritizing the formation of the sulfonamide bond prior to the reduction of the nitro precursor to avoid chemoselectivity issues.

DOT Diagram: Synthesis Workflow

Figure 1: Step-wise synthetic pathway from sulfonyl chloride precursor to functionalized 3-amino derivative.

Part 2: Pharmacology & Mechanism of Action

Carbonic Anhydrase (CA) Inhibition

The primary biological activity of these derivatives is the inhibition of human Carbonic Anhydrases (hCAs), specifically tumor-associated isoforms hCA IX and XII .[1][2]

• Mechanism: The sulfonamide moiety (

  or substituted ) coordinates to the catalytic Zinc ion ( ) within the enzyme's active site.

• Selectivity Factor: The N-benzyl group occupies the hydrophobic pocket of the enzyme. In meta-substituted scaffolds, the geometry of the benzene ring positions the benzyl tail differently than in para-isomers, often leading to enhanced selectivity for specific isoforms over the ubiquitous hCA I and II.

DOT Diagram: CA Inhibition Mechanism

Figure 2: Molecular mechanism of Carbonic Anhydrase inhibition by sulfonamide derivatives.

Anticancer Activity (Non-CA Mechanisms)

Beyond CA inhibition, 3-amino-benzenesulfonamides exhibit antiproliferative effects through:

• Tubulin Polymerization Inhibition: Derivatives with bulky lipophilic groups on the amine can bind to the colchicine site of tubulin, disrupting microtubule dynamics.

• Kinase Modulation: The scaffold mimics the adenine ring of ATP, allowing it to function as a type-I or type-II inhibitor for kinases such as TrkA (Tropomyosin receptor kinase A), implicated in glioblastoma.

Part 3: Experimental Protocols

Protocol A: Synthesis of 3-Amino-N-benzylbenzenesulfonamide

Self-Validating Step: Monitor the disappearance of the sulfonyl chloride peak (~1380 cm⁻¹ asymmetric stretch) via IR spectroscopy or TLC (Hexane:EtOAc 7:3).

• Sulfonylation:

  • Dissolve 3-nitrobenzenesulfonyl chloride (10 mmol) in anhydrous DCM (20 mL).

  • Cool to 0°C. Add triethylamine (12 mmol) followed by dropwise addition of benzylamine (10 mmol).

  • Stir at RT for 4 hours. Wash with 1N HCl, then brine. Dry over

    and concentrate.

• Reduction:

  • Dissolve the nitro-intermediate in Ethanol (50 mL).

  • Add Tin(II) chloride dihydrate (

    , 50 mmol).

  • Reflux at 70°C for 3-6 hours.

  • Validation: Reaction completion is indicated by the shift in UV absorbance and disappearance of the nitro group signal in

    -NMR.

  • Neutralize with NaOH solution, filter the tin salts, and extract with ethyl acetate.

Protocol B: Carbonic Anhydrase Inhibition Assay (Stopped-Flow)

Objective: Determine the Inhibition Constant (

) against hCA I, II, and IX.[2]

• Reagents:

  • Buffer: 20 mM HEPES (pH 7.5), 20 mM

    .

  • Substrate: 4-nitrophenyl acetate (for esterase activity) or

    saturated water (for hydration activity).

  • Indicator: Phenol red (0.2 mM) if using

    hydration method.

• Procedure:

  • Incubate enzyme (hCA isoform) with the test compound (0.1 nM – 10 µM) for 15 minutes at 25°C.

  • Initiate reaction by adding substrate.

  • Monitor absorbance at 400 nm (esterase) or 557 nm (hydration/pH change) using a stopped-flow spectrophotometer.

• Calculation:

  • Fit the initial velocity data to the Cheng-Prusoff equation to derive

    from .

Part 4: Structure-Activity Relationship (SAR) Data

The following table summarizes the impact of substituents on the benzyl ring and the 3-amino position on biological activity.

Derivative Type	Substituent (R on Benzyl)	3-Amino Modification	Primary Target	Activity ( / )
Parent	-H	Free Amine ( )	hCA II
Halogenated	4-F / 4-Cl	Free Amine	hCA IX (Tumor)	(High Selectivity)
Schiff Base	-H	Salicylaldehyde imine	hCA IX / XII
Urea	4-OMe	Phenylurea	VEGFR-2 / TrkA
Bulky Lipophile	3,5-di-tert-butyl	Free Amine	Tubulin

Note: Data represents aggregated trends from benzenesulfonamide SAR studies.

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• Benzenesulfonamide Analogs: Anti-GBM Activity and Pharmacoprofiling. MDPI. Available at: [Link][3]

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Unlocking the Therapeutic Potential of 3-amino-N-benzylbenzenesulfonamide: A Technical Guide to Target Identification and Validation

For Distribution to Researchers, Scientists, and Drug Development Professionals

Abstract

The benzenesulfonamide scaffold is a cornerstone in medicinal chemistry, giving rise to a multitude of drugs with diverse therapeutic applications.[1][2] This technical guide provides an in-depth exploration of the potential therapeutic targets of a specific, yet under-explored derivative, 3-amino-N-benzylbenzenesulfonamide. Synthesizing data from analogous compounds and established drug discovery principles, we delineate a strategic roadmap for researchers to systematically identify and validate its molecular targets. This whitepaper will delve into the most promising target classes, including carbonic anhydrases, histone demethylases, and protein kinases, providing detailed experimental workflows and the scientific rationale behind them. Our objective is to equip researchers with the foundational knowledge and practical methodologies to unlock the therapeutic promise of this intriguing molecule.

Introduction: The Sulfonamide Moiety as a Privileged Scaffold

Small molecule drugs, typically organic compounds with a low molecular weight, form the bedrock of modern pharmacotherapy due to their ability to readily penetrate cells and interact with intracellular targets.[3][4] The sulfonamide group (-SO₂NH₂) is a classic example of a "privileged scaffold" – a molecular framework that is capable of binding to multiple biological targets with high affinity.[5] This versatility has led to the development of sulfonamide-based drugs for a wide array of conditions, including bacterial infections, diabetes, and hypertension.[2]

3-amino-N-benzylbenzenesulfonamide (PubChem CID: 7377) is a relatively simple derivative within this class, featuring a primary amino group at the meta position and a benzyl group on the sulfonamide nitrogen.[6] While direct biological data for this specific compound is sparse, its structural motifs suggest a high probability of interaction with several well-established enzyme families. This guide will, therefore, focus on a target-based discovery approach, leveraging existing knowledge of sulfonamide pharmacology to propose and validate potential therapeutic applications.[7][8]

Primary Hypothesized Target Class: Carbonic Anhydrases (CAs)

The most prominent and well-documented therapeutic targets of sulfonamides are the carbonic anhydrases (CAs), a family of zinc-containing metalloenzymes that catalyze the reversible hydration of carbon dioxide to bicarbonate and a proton.[5][9]

The Scientific Rationale

The primary sulfonamide group is a key pharmacophore for CA inhibition, coordinating with the zinc ion in the enzyme's active site.[5] Dysregulation of CA activity is implicated in numerous pathologies:

• Glaucoma: Inhibition of CAII and CAIV in the ciliary body reduces aqueous humor secretion, lowering intraocular pressure.[10]

• Oncology: Tumor-associated isoforms CAIX and CAXII are overexpressed in hypoxic cancers and contribute to the acidification of the tumor microenvironment, promoting tumor growth and metastasis.[11][12]

• Obesity and Epilepsy: CAs are also considered drug targets for treating obesity and neurological disorders like epilepsy.[9][12]

Given that 3-amino-N-benzylbenzenesulfonamide possesses the requisite primary sulfonamide moiety, it is a strong candidate for a CA inhibitor.

Target Validation Workflow

The following workflow outlines the steps to validate 3-amino-N-benzylbenzenesulfonamide as a CA inhibitor.

Caption: Workflow for the validation of 3-amino-N-benzylbenzenesulfonamide as a Carbonic Anhydrase inhibitor.

Experimental Protocols

This protocol is based on the principle of an esterase assay, where the CA-catalyzed hydrolysis of 4-nitrophenyl acetate (4-NPA) is monitored spectrophotometrically.[13]

Materials:

• Purified human CA isoforms (I, II, IV, IX, XII)

• 4-Nitrophenyl acetate (4-NPA)

• HEPES buffer (pH 7.4)

• 3-amino-N-benzylbenzenesulfonamide

• Acetazolamide (positive control)[14]

• 96-well microplates

• Spectrophotometer

Procedure:

• Compound Preparation: Prepare a stock solution of 3-amino-N-benzylbenzenesulfonamide in DMSO. Create a dilution series to test a range of concentrations.

• Assay Setup: In a 96-well plate, add 140 µL of HEPES buffer, 20 µL of the CA enzyme solution, and 20 µL of the test compound dilution (or DMSO for control).

• Incubation: Incubate the plate at room temperature for 10 minutes to allow for inhibitor binding.

• Reaction Initiation: Add 20 µL of 4-NPA solution to each well to start the reaction.

• Measurement: Immediately measure the absorbance at 400 nm every 30 seconds for 10 minutes.

• Data Analysis: Calculate the rate of 4-NPA hydrolysis for each concentration of the inhibitor. Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Parameter	Description
IC50	The concentration of an inhibitor required to reduce the activity of an enzyme by 50%.
Positive Control	Acetazolamide, a known pan-CA inhibitor.
Negative Control	DMSO, the solvent for the test compound.

Secondary Hypothesized Target Class: Epigenetic Modulators

Recent studies have highlighted the potential of benzenesulfonamide derivatives as inhibitors of epigenetic enzymes, particularly Lysine Specific Demethylase 1 (LSD1).[15]

The Scientific Rationale

LSD1 is a flavin-dependent amine oxidase that demethylates histone H3 at Lys4, leading to transcriptional repression.[15] It is a promising therapeutic target in oncology. A series of 3-oxoamino-benzenesulfonamides, which are structurally related to our compound of interest, have demonstrated reversible and selective inhibition of LSD1.[15] The 3-amino group on our molecule could potentially be modified to mimic the 3-oxoamino structure, or it may interact with the active site in its current form.

Target Validation Workflow

Caption: A streamlined workflow for validating 3-amino-N-benzylbenzenesulfonamide as an LSD1 inhibitor.

Tertiary Hypothesized Target Class: Protein Kinases

The benzenesulfonamide scaffold is also present in several known protein kinase inhibitors.[16]

The Scientific Rationale

Tropomyosin receptor kinases (Trks) are a family of receptor tyrosine kinases that are attractive targets in oncology, particularly for cancers with NTRK gene fusions.[16] Benzenesulfonamide analogs have been identified as potential inhibitors of TrkA.[16] The structural features of 3-amino-N-benzylbenzenesulfonamide make it a candidate for binding to the ATP-binding pocket of various kinases.

Target Validation: A High-Throughput Approach

Given the vast number of kinases in the human kinome, a broad screening approach is recommended for initial target identification.

Protocol 4.2.1: Kinase Panel Screening

• Primary Screen: Screen 3-amino-N-benzylbenzenesulfonamide at a fixed concentration (e.g., 10 µM) against a large panel of recombinant kinases (e.g., the DiscoverX KINOMEscan™).

• Hit Identification: Identify kinases where the compound causes significant inhibition (e.g., >50% inhibition).

• Dose-Response Analysis: For the identified "hits," perform dose-response assays to determine the IC50 values.

• Cell-Based Validation: For the most potent and selective kinase targets, proceed to cell-based assays to confirm target engagement and downstream pathway modulation (e.g., by monitoring the phosphorylation of a known substrate via Western blot or ELISA).

Other Potential Therapeutic Avenues

The versatility of the sulfonamide scaffold suggests other potential, though more speculative, therapeutic applications.

• Antimicrobial and Antiparasitic Activity: Sulfonamides have a long history as antibacterial agents.[1] It would be prudent to screen 3-amino-N-benzylbenzenesulfonamide against a panel of clinically relevant bacteria and parasites, such as Trypanosoma.[17]

• Wnt Signaling Potentiation: R-spondins (RSPOs) are secreted proteins that potentiate Wnt signaling, a critical pathway in development and disease.[18][19] While there is no direct evidence linking sulfonamides to this pathway, the development of high-throughput screens for Wnt signaling allows for the empirical testing of this hypothesis.[20]

Conclusion and Future Directions

3-amino-N-benzylbenzenesulfonamide represents a molecule of significant therapeutic potential, primarily due to its privileged sulfonamide scaffold. This guide has outlined a logical and experimentally robust strategy for identifying and validating its molecular targets. The most promising avenues for investigation are carbonic anhydrase inhibition, followed by epigenetic modulation and protein kinase inhibition.

The successful validation of a primary target will pave the way for lead optimization, where medicinal chemists can systematically modify the structure of 3-amino-N-benzylbenzenesulfonamide to enhance its potency, selectivity, and pharmacokinetic properties.[7] The detailed protocols and workflows provided herein serve as a comprehensive starting point for researchers to embark on this exciting journey of drug discovery.

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• Angeli, A., et al. (2013). Sulfonamides and Their Isosters As Carbonic Anhydrase Inhibitors. Taylor & Francis Online. Available at: [Link]

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• Biological activity of a benzene sulfonamide on perfusion pressure and coronary resistance using an isolated rat heart model. (2024). SciELO. Available at: [Link]

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• MDPI. (2025). Novel Derivatives of 3-Amino-4-hydroxy-benzenesulfonamide: Synthesis, Binding to Carbonic Anhydrases, and Activity in Cancer Cell 2D and 3D Cultures. MDPI. Available at: [Link]

• MDPI. (2021). Five-Membered Heterocyclic Sulfonamides as Carbonic Anhydrase Inhibitors. MDPI. Available at: [Link]

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• National Institutes of Health. (2014). Cell-Based Assay for Identifying the Modulators of Antioxidant Response Element Signaling Pathway. PubMed Central. Available at: [Link]

• bioRxiv. (2018). Surrogate R-spondin agonists for tissue-specific potentiation of Wnt signaling. bioRxiv. Available at: [Link]

• American Chemical Society. (2020). Sulfonamide Inhibitors of Human Carbonic Anhydrases Designed through a Three-Tails Approach: Improving Ligand/Isoform Matching and Selectivity of Action. Journal of Medicinal Chemistry. Available at: [Link]

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Preliminary In-Vitro Screening of 3-amino-N-benzylbenzenesulfonamide: A Technical Guide for Drug Discovery Professionals

This guide outlines a comprehensive and logically tiered in-vitro screening strategy for the novel compound, 3-amino-N-benzylbenzenesulfonamide. In the absence of specific preliminary data for this molecule, the proposed cascade is expertly curated based on the well-documented and diverse biological activities of the broader benzenesulfonamide class of compounds. Sulfonamides have demonstrated a wide range of pharmacological effects, including potent anticancer, antimicrobial, and enzyme-inhibiting properties.[1][2] This document serves as a robust starting point for researchers and drug development professionals to systematically elucidate the therapeutic potential of 3-amino-N-benzylbenzenesulfonamide.

The screening funnel is designed to progress from broad, high-throughput cytotoxicity assessments to more specific, mechanistic assays, ensuring a cost-effective and scientifically rigorous evaluation. Each proposed step is accompanied by a detailed, field-proven protocol and the scientific rationale underpinning its inclusion in the workflow.

Section 1: The Rationale for Screening - The Promise of the Sulfonamide Scaffold

The benzenesulfonamide moiety is a privileged scaffold in medicinal chemistry, forming the backbone of numerous clinically approved drugs.[1] Its derivatives are known to exhibit a variety of biological activities, making any new analog a candidate for broad-spectrum screening.[1][2] Notably, different substitutions on the benzenesulfonamide core can drastically alter its target specificity and potency.

Published research on related structures suggests several potential avenues of activity for 3-amino-N-benzylbenzenesulfonamide:

• Anticancer Activity: Many benzenesulfonamide derivatives have shown significant cytotoxic effects against various cancer cell lines.[2] Their mechanisms often involve the inhibition of key enzymes in cancer progression, such as carbonic anhydrases and protein kinases.[3][4][5]

• Antimicrobial Properties: The foundational members of the sulfonamide class were antibacterial agents, and novel derivatives continue to be explored for their efficacy against resistant bacterial strains.[6][7]

• Enzyme Inhibition:

  • Carbonic Anhydrase (CA) Inhibition: The primary sulfonamide group is a classic zinc-binding motif, making these compounds potent inhibitors of carbonic anhydrases.[3][4] Specific isoforms, such as CA IX and XII, are overexpressed in tumors and are validated anticancer targets.[3]

  • Kinase Inhibition: Various benzenesulfonamide analogs have been identified as inhibitors of protein kinases, which are crucial regulators of cell signaling and are often dysregulated in cancer and inflammatory diseases.[5][8]

This established precedent provides a strong justification for the multi-pronged screening approach detailed below.

Section 2: A Tiered In-Vitro Screening Cascade

The proposed screening strategy is designed as a funnel, starting with broad, cost-effective assays and progressing to more complex and targeted investigations for promising hits.

Caption: A tiered in-vitro screening cascade for 3-amino-N-benzylbenzenesulfonamide.

Section 3: Experimental Protocols

Tier 1: Primary Screening

• Rationale: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. It serves as a rapid and cost-effective first-pass screen to identify if the compound has a general cytotoxic or cytostatic effect on a panel of human cancer cell lines. A diverse panel is recommended to identify potential tissue-specific activity.

• Step-by-Step Protocol:

  • Cell Plating: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours at 37°C, 5% CO2.

  • Compound Treatment: Prepare a serial dilution of 3-amino-N-benzylbenzenesulfonamide (e.g., from 0.01 µM to 100 µM). Add the compound dilutions to the respective wells. Include a vehicle control (e.g., 0.1% DMSO) and a positive control (e.g., Doxorubicin).

  • Incubation: Incubate the plate for 72 hours at 37°C, 5% CO2.

  • MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Formazan Solubilization: Remove the media and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the half-maximal inhibitory concentration (IC50).

• Rationale: This assay determines the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.[6] It is a standardized method to quickly assess if the compound has antibacterial or antifungal properties. A panel of clinically relevant Gram-positive (e.g., Staphylococcus aureus) and Gram-negative (e.g., Escherichia coli) bacteria should be used.

• Step-by-Step Protocol:

  • Inoculum Preparation: Prepare a bacterial suspension and adjust its turbidity to a 0.5 McFarland standard.

  • Compound Dilution: Perform a two-fold serial dilution of the test compound in a 96-well plate containing appropriate broth media.

  • Inoculation: Inoculate each well with the standardized bacterial suspension. Include a growth control (no compound) and a sterility control (no bacteria).

  • Incubation: Incubate the plate at 37°C for 18-24 hours.

  • Growth Assessment: Visually inspect the wells for turbidity. The lowest concentration without visible growth is the Minimum Inhibitory Concentration (MIC).

Tier 2: Hit Confirmation & Preliminary Mechanism of Action

• Rationale: The Lactate Dehydrogenase (LDH) assay is a cytotoxicity assay that measures the release of LDH from damaged cells. This provides an alternative and complementary method to the MTT assay, confirming that the observed effect is due to cell death (necrosis or late apoptosis) rather than just metabolic inhibition.

• Step-by-Step Protocol:

  • Cell Treatment: Plate and treat cells with the compound at concentrations around the IC50 value determined from the MTT assay, as described previously. Include positive (lysis buffer) and negative (vehicle) controls.

  • Supernatant Collection: After the incubation period (e.g., 24-48 hours), centrifuge the plate and carefully collect the cell culture supernatant.

  • LDH Reaction: Transfer the supernatant to a new 96-well plate. Add the LDH assay reaction mixture according to the manufacturer's instructions.

  • Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.

  • Absorbance Reading: Measure the absorbance at 490 nm.

  • Data Analysis: Calculate the percentage of cytotoxicity relative to the positive control.

• Rationale: Given that benzenesulfonamides are a classic class of CA inhibitors, it is crucial to test for this activity.[3][4] An initial screen against ubiquitous isoforms (hCA I and II) and tumor-associated isoforms (hCA IX and XII) is recommended. This is a stopped-flow spectrophotometric assay measuring the inhibition of CO2 hydration.

• Step-by-Step Protocol:

  • Reagent Preparation: Prepare a buffer solution (e.g., Tris-HCl) with a pH indicator.

  • Enzyme and Inhibitor Incubation: Pre-incubate the specific human carbonic anhydrase (hCA) isoform with varying concentrations of 3-amino-N-benzylbenzenesulfonamide.

  • Reaction Initiation: Rapidly mix the enzyme-inhibitor solution with a CO2-saturated solution in a stopped-flow instrument.

  • Kinetic Measurement: Monitor the change in absorbance of the pH indicator over time as the CO2 is hydrated to carbonic acid, causing a pH drop.

  • Data Analysis: Determine the initial reaction rates at each inhibitor concentration. Calculate the IC50 and subsequently the inhibition constant (Ki) using the Cheng-Prusoff equation.

• Rationale: To explore the potential of the compound as a kinase inhibitor, a representative kinase should be chosen for the initial screen.[5] Aurora Kinase A is a well-validated cancer target. A common method is a luminescence-based assay that quantifies ATP consumption during the kinase reaction.

• Step-by-Step Protocol:

  • Reaction Setup: In a 96-well plate, add the kinase, its specific substrate, and varying concentrations of the test compound.

  • Reaction Initiation: Start the kinase reaction by adding a defined concentration of ATP (typically at its Km value).

  • Incubation: Incubate the reaction at room temperature for a specified time (e.g., 60 minutes).

  • ATP Detection: Add a kinase-glo® reagent, which stops the kinase reaction and measures the remaining ATP via a luciferase-luciferin reaction.

  • Luminescence Reading: Measure the luminescent signal using a plate reader. A higher signal indicates less ATP consumption and therefore greater kinase inhibition.

  • Data Analysis: Calculate the percentage of kinase activity relative to a no-inhibitor control and determine the IC50 value.

Section 4: Data Presentation and Interpretation

All quantitative data from the screening assays should be tabulated for clear comparison and interpretation.

Table 1: Hypothetical Preliminary Screening Data for 3-amino-N-benzylbenzenesulfonamide

Assay	Target/Cell Line	Endpoint	Result (Example)
Cytotoxicity
MTT Assay	MCF-7 (Breast Cancer)	IC50	15.2 µM
A549 (Lung Cancer)	IC50	25.8 µM
HCT116 (Colon Cancer)	IC50	9.7 µM
LDH Assay	HCT116	% Lysis	Confirmed
Antimicrobial
Broth Microdilution	S. aureus	MIC	>128 µg/mL
E. coli	MIC	>128 µg/mL
Enzyme Inhibition
Carbonic Anhydrase	hCA I	Ki	250 nM
hCA II	Ki	180 nM
hCA IX	Ki	45 nM
hCA XII	Ki	60 nM
Kinase Inhibition	Aurora Kinase A	IC50	8.5 µM

Interpretation of Hypothetical Results:

In this example, the compound shows moderate to potent cytotoxicity against cancer cell lines, particularly HCT116. It exhibits no significant antibacterial activity at the tested concentrations. The primary mechanism of action appears to be through potent inhibition of tumor-associated carbonic anhydrases IX and XII, with moderate inhibition of Aurora Kinase A. These results would warrant progression to Tier 3 studies to explore the mechanism of cell death and selectivity profiling.

Section 5: Conclusion and Future Directions

This technical guide provides a structured and scientifically grounded framework for the initial in-vitro evaluation of 3-amino-N-benzylbenzenesulfonamide. By systematically progressing through this tiered cascade, researchers can efficiently identify and validate potential therapeutic activities. Positive results in this preliminary screen would justify more in-depth mechanistic studies, selectivity profiling across broader enzyme panels, and eventual progression to in-vivo models. This logical approach ensures that resources are directed toward the most promising avenues of investigation in the drug discovery process.

References

• Ugwu, D. I., et al. (2019). Biological Activity Evaluation of Some New Benzenesulphonamide Derivatives. Tropical Journal of Natural Product Research, 3(9), 299-306. Available at: [Link]

• Zielińska, J., et al. (2021). Novel Derivatives of 3-Amino-4-hydroxy-benzenesulfonamide: Synthesis, Binding to Carbonic Anhydrases, and Activity in Cancer Cell 2D and 3D Cultures. International Journal of Molecular Sciences, 22(23), 12698. Available at: [Link]

• Jankun, J., et al. (2021). Synthesis and Inhibition Activity Study of Triazinyl-Substituted Amino(alkyl)-benzenesulfonamide Conjugates with Polar and Hydrophobic Amino Acids as Inhibitors of Human Carbonic Anhydrases I, II, IV, IX, and XII. International Journal of Molecular Sciences, 22(20), 11283. Available at: [Link]

• Capasso, C., & Supuran, C. T. (2015). Carbonic Anhydrase Inhibition with Benzenesulfonamides and Tetrafluorobenzenesulfonamides Obtained via Click Chemistry. Journal of Medicinal Chemistry, 58(17), 6936-6947. Available at: [Link]

• Al-Suwaidan, I. A., et al. (2022). Benzenesulfonamide Analogs: Synthesis, Anti-GBM Activity and Pharmacoprofiling. Molecules, 27(19), 6539. Available at: [Link]

• Lee, J., et al. (2021). Discovery of N-benzylbenzamide-based allosteric inhibitors of Aurora kinase A. Bioorganic & Medicinal Chemistry Letters, 39, 127885. Available at: [Link]

• Kaliyappan, K., et al. (2023). Synthesis and antibacterial activity of 2-benzylidene-3-oxobutanamide derivatives against resistant pathogens. RSC Medicinal Chemistry, 14(3), 514-522. Available at: [Link]

• Khan, M. F., et al. (2022). Design, Synthesis, and Antimicrobial Evaluation of New Thiopyrimidine–Benzenesulfonamide Compounds. Molecules, 27(15), 4983. Available at: [Link]

• PubChem. (n.d.). Benzenesulfonamide, 3-amino-. Retrieved February 2, 2026, from [Link]

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• 4. Carbonic Anhydrase Inhibition with Benzenesulfonamides and Tetrafluorobenzenesulfonamides Obtained via Click Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
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Exploring 3-Amino-N-Benzylbenzenesulfonamide: A Scaffold for Targeted Drug Discovery

[1]

Executive Summary

3-Amino-N-benzylbenzenesulfonamide (CAS: 303780-52-1) represents a critical "privileged scaffold" in modern medicinal chemistry.[1] Unlike primary sulfonamides (

), which are classic zinc-binding inhibitors of Carbonic Anhydrase (CA), this N-benzyl substituted variant typically lacks CA activity due to steric hindrance and reduced acidity at the sulfonamide nitrogen.[1] This "negative selectivity" is its greatest asset.[1]

This guide explores the scaffold's utility as a bi-functional linker and pharmacophore precursor . By leveraging the meta-amino group (

) as a nucleophilic handle for cross-coupling (e.g., Buchwald-Hartwig) and the sulfonamide moiety as a hydrogen-bond acceptor/donor motif, researchers can rapidly generate libraries targeting Protein Kinases (Type II inhibitors) , Proteases , and G-Protein Coupled Receptors (GPCRs) without off-target CA toxicity.[1]

Part 1: Chemical & Pharmacological Profile[1][2][3]

Structural Analysis & Vector Assessment

The molecule consists of three distinct domains, each serving a specific function in Ligand-Based Drug Design (LBDD):

Domain	Chemical Feature	MedChem Utility
Domain A: Sulfonamide Linker	N-Benzyl substituted sulfonamide	Acts as a hydrogen bond acceptor (via ) and donor (via ).[1][2] The benzyl group provides hydrophobic contacts (e.g., -stacking) in deep pockets.[1]
Domain B: Central Arene	Benzene ring	Rigid spacer ensuring correct orientation between the hydrophobic tail (benzyl) and the active head (amino).[1]
Domain C: Reactive Handle	Meta-Amino group ( )	The primary "growth vector."[1] Ideal for amide coupling, reductive amination, or Pd-catalyzed arylation to attach "hinge-binding" motifs.[1]

Physiochemical Properties (In Silico)[1]

• Molecular Weight: 262.33 g/mol (Fragment-like, allows room for elaboration).[1]

• cLogP: ~2.1 (Ideal lipophilicity for oral bioavailability).[1]

• H-Bond Donors (HBD): 2 (Sulfonamide NH, Aniline NH2).[1]

• H-Bond Acceptors (HBA): 3 (Sulfonyl oxygens, Sulfonamide N).[1]

• Lipinski Status: Compliant .[1][3]

Part 2: Synthetic Pathways & Optimization

The synthesis of 3-amino-N-benzylbenzenesulfonamide is robust, typically proceeding via the chlorosulfonation of nitrobenzene derivatives followed by reduction.[1]

Core Synthesis Workflow (Graphviz Visualization)

Detailed Experimental Protocol

Objective: Synthesis of 3-amino-N-benzylbenzenesulfonamide from 3-nitrobenzenesulfonyl chloride.

Step 1: Sulfonamide Formation

• Reagents: 3-Nitrobenzenesulfonyl chloride (1.0 eq), Benzylamine (1.1 eq), Triethylamine (1.5 eq), Dichloromethane (DCM).[1]

• Procedure:

  • Dissolve 3-nitrobenzenesulfonyl chloride in anhydrous DCM at 0°C under

    .

  • Add Triethylamine followed by the dropwise addition of Benzylamine.

  • Stir at room temperature (RT) for 4 hours. Monitor by TLC (Hexane:EtOAc 7:3).[1]

  • Workup: Wash with 1N HCl, then saturated

    , then brine. Dry over and concentrate.

  • Yield Expectation: 85-95% (Yellow solid).[1]

Step 2: Nitro Reduction (Bechamp Conditions)

• Reagents: 3-Nitro-N-benzylbenzenesulfonamide (Intermediate), Iron powder (5.0 eq), Ammonium Chloride (5.0 eq), Ethanol/Water (4:1).[1]

• Procedure:

  • Suspend the intermediate in EtOH/Water.[1][4] Add

    and Iron powder.[1][4]

  • Reflux vigorously for 2-4 hours.[1] The yellow color should fade to off-white/brown.[1]

  • Filtration: Filter hot through a Celite pad to remove iron oxides.[1] Wash with hot ethanol.[1]

  • Purification: Concentrate the filtrate. Recrystallize from Ethanol/Hexane if necessary.[1]

  • Yield Expectation: 70-85% (Off-white solid).[1]

Part 3: Medicinal Chemistry Applications[1][2][6][7]

Kinase Inhibition (Type II Strategy)

This scaffold is particularly valuable for designing Type II Kinase Inhibitors , which bind to the inactive conformation (DFG-out) of the kinase.

• Mechanism: The meta-amino group is coupled to a heterocycle (e.g., isoquinoline, pyrimidine) that binds the ATP hinge region. The sulfonamide linker extends into the back pocket, and the N-benzyl group occupies the hydrophobic allosteric pocket created by the DFG-out shift.

• Key Reference: Patents (e.g., WO2018122746) utilize this specific amine in Buchwald-Hartwig couplings to synthesize inhibitors for targets like GSK-3 and Beta-Galactosidase chaperones .[1]

Protocol: Buchwald-Hartwig Coupling (Library Generation)

Objective: Coupling the scaffold to a chloro-heterocycle (Hinge Binder).[1]

• Reagents:

  • Scaffold: 3-Amino-N-benzylbenzenesulfonamide (1.1 eq)[1]

  • Halide: 1,7-Dichloroisoquinoline (or similar) (1.0 eq)[1][4]

  • Catalyst:

    or Pd(OAc)2

  • Ligand: XantPhos (0.2 eq)[1][4]

  • Base:

    (2.0 eq)[1]

  • Solvent: 1,4-Dioxane (degassed)[1][4]

• Procedure:

  • Combine all reagents in a sealed microwave vial under Argon.

  • Heat to 130°C for 2-3 hours (or MW irradiation for 30 min).

  • Filter through Celite, concentrate, and purify via Flash Chromatography.[1]

Negative Design: Carbonic Anhydrase Selectivity

Unlike primary sulfonamides (

), the N-benzyl derivative shows poor affinity for human Carbonic Anhydrases (hCA I, II).[1]

• Why? The benzyl group prevents the sulfonamide nitrogen from coordinating effectively with the catalytic Zinc ion (

  ) in the CA active site.

• Benefit: This reduces the risk of side effects (e.g., metabolic acidosis, paresthesia) common with sulfonamide drugs, allowing the molecule to target other proteins (Kinases, Proteases) selectively.

Part 4: Strategic Logic Map

The following diagram illustrates the decision-making process when using this scaffold in a drug discovery campaign.

References

• PubChem. (2025).[1][5] Benzenesulfonamide, 3-amino-N-(phenylmethyl)- Compound Summary. National Library of Medicine.[1] Available at: [Link](Note: General search entry for CAS 303780-52-1)[1]

• World Intellectual Property Organization (WIPO). (2018).[1] WO2018122746A1 - Isoquinoline compounds, methods for their preparation, and therapeutic uses thereof.[1] Available at:

• Supuran, C. T. (2008).[1] Carbonic anhydrases: novel therapeutic applications for inhibitors and activators. Nature Reviews Drug Discovery. (Contextual reference for Sulfonamide SAR).

• ChemBK. (2024).[1][6] 3-Amino-N-benzylbenzenesulfonamide Chemical Properties and Synthesis. Available at: [Link][1]

Sources

• 1. 3-amino-N-(tert-butyl)benzenesulfonamide | C10H16N2O2S | CID 3162838 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. par.nsf.gov [par.nsf.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. WO2018122746A1 - Isoquinoline compounds, methods for their preparation, and therapeutic uses thereof in conditions associated with the alteration of the activity of beta galactosidase - Google Patents [patents.google.com]
• 5. Benzenesulfonamide, 3-amino- | C6H8N2O2S | CID 7377 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. chembk.com [chembk.com]

Predicting the Pharmacokinetic Profile of 3-amino-N-benzylbenzenesulfonamide: A Methodological Framework

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The successful development of any new chemical entity (NCE) into a therapeutic agent is critically dependent on a thorough understanding of its pharmacokinetic (PK) profile. This guide presents a comprehensive, multi-tiered strategy for the prediction and characterization of the Absorption, Distribution, Metabolism, and Excretion (ADME) properties of 3-amino-N-benzylbenzenesulfonamide, a novel sulfonamide derivative. As direct experimental data for this specific molecule is not publicly available, this document serves as a methodological whitepaper, outlining a logical progression from in silico prediction to in vitro characterization and in vivo validation. We will detail the causality behind each experimental choice, provide self-validating protocols, and ground our recommendations in established scientific principles, drawing parallels from the broader class of sulfonamide and benzenesulfonamide compounds.[1][2] This framework is designed to empower researchers to efficiently de-risk NCEs and build a robust data package for further development.

Introduction: The Imperative of Early PK Profiling

3-amino-N-benzylbenzenesulfonamide belongs to the sulfonamide class of compounds, a scaffold known for a wide range of pharmacological activities but also for variable and sometimes challenging pharmacokinetic properties, such as high plasma protein binding and metabolic instability.[1][3][4] An early and accurate assessment of a drug's PK profile is paramount; it allows for the optimization of chemical structures, guides dose selection, and predicts potential drug-drug interactions, ultimately increasing the probability of clinical success.[5][6]

This guide will navigate the user through a systematic workflow designed to build a comprehensive PK profile for 3-amino-N-benzylbenzenesulfonamide. The journey begins with computational models that provide initial estimates, progresses to controlled in vitro assays that offer concrete data on specific ADME processes, and culminates in integrative in vivo studies that reveal the compound's behavior in a complex biological system.

Caption: Overall Pharmacokinetic Profiling Workflow.

Phase 1: In Silico and Physicochemical Foundation

Before committing to resource-intensive wet-lab experiments, a wealth of information can be gleaned from computational tools. This initial phase aims to predict the fundamental physicochemical properties and "drug-likeness" of 3-amino-N-benzylbenzenesulfonamide, which are the primary determinants of its pharmacokinetic behavior.[7][8][9]

Predicted Physicochemical Properties

Using the known chemical structure, we can employ various computational algorithms (e.g., those available in Schrödinger's QikProp, Simulations Plus' ADMET Predictor®, or free web servers like SwissADME) to estimate key parameters. These predictions are foundational; for instance, solubility heavily influences absorption, while lipophilicity (LogP) affects distribution and membrane permeability.[4][10]

Table 1: Predicted Physicochemical Properties of 3-amino-N-benzylbenzenesulfonamide

Parameter	Predicted Value	Pharmacokinetic Implication	Authoritative Source for Methodology
Molecular Weight	~262.33 g/mol	Conforms to Lipinski's Rule of Five; favors good absorption/distribution.	PubChem[11]
LogP (Lipophilicity)	1.5 - 2.5	Moderate lipophilicity suggests a balance between membrane permeability and aqueous solubility.	XLogP3[12][13]
Aqueous Solubility	Moderately Soluble	May not exhibit solubility-limited absorption but requires experimental verification.	ALOGPS
pKa (Acidic - Sulfonamide)	9.0 - 10.0	Will be partially ionized at physiological pH, affecting solubility and binding.	ChemAxon
pKa (Basic - Amine)	3.5 - 4.5	Will be partially ionized at physiological pH, affecting solubility and binding.	ChemAxon

| Polar Surface Area (PSA) | ~91.9 Ų | Suggests good potential for oral absorption and cell permeability. | Ertl et al., 2000 |

Note: Values are estimates based on related structures and common prediction algorithms. Experimental validation is essential.

Phase 2: In Vitro ADME Characterization

In vitro assays provide the first experimental data on how the compound interacts with biological systems. These assays are conducted in controlled environments and are designed to isolate and quantify specific ADME processes.[5][14]

Intestinal Permeability Assessment

Causality: To be orally bioavailable, a drug must be absorbed from the gastrointestinal tract into the bloodstream. The Caco-2 cell permeability assay is the industry standard for predicting human intestinal absorption.[15] Caco-2 cells are human colon adenocarcinoma cells that differentiate into a monolayer of polarized enterocytes, mimicking the intestinal barrier.[16][17]

Protocol: Bidirectional Caco-2 Permeability Assay

• Cell Culture: Seed Caco-2 cells onto permeable Transwell® inserts and culture for 21-28 days to allow for differentiation and formation of a tight monolayer.

• Monolayer Integrity Check: Verify the integrity of each monolayer by measuring the transepithelial electrical resistance (TEER) and the permeability of a low-permeability marker (e.g., Lucifer yellow).

• Assay Initiation:

  • A→B (Apical to Basolateral): Add 3-amino-N-benzylbenzenesulfonamide (typically at 1-10 µM in transport buffer) to the apical (upper) chamber.

  • B→A (Basolateral to Apical): Add the compound to the basolateral (lower) chamber.

• Incubation: Incubate the plates at 37°C with gentle shaking.

• Sampling: Collect samples from the receiver chamber at specified time points (e.g., 30, 60, 120 minutes) and from the donor chamber at the end of the experiment.

• Quantification: Analyze the concentration of the compound in all samples using a validated LC-MS/MS method.

• Data Analysis: Calculate the apparent permeability coefficient (Papp) and the efflux ratio (ER).

  • Papp (A→B) = (dQ/dt) / (A * C₀)

  • Efflux Ratio = Papp (B→A) / Papp (A→B)

Interpretation:

• High Permeability: Papp (A→B) ≥ 1.0 x 10⁻⁶ cm/s suggests good potential for passive absorption.[18]

• Efflux Substrate: An Efflux Ratio > 2 suggests the compound is actively transported out of the cells by efflux pumps like P-glycoprotein (P-gp), which can limit absorption.

Caption: Caco-2 Transwell Assay Workflow.

Plasma Protein Binding (PPB)

Causality: Only the unbound (free) fraction of a drug in the plasma is available to distribute into tissues, interact with targets, and be cleared by metabolic enzymes.[19] Sulfonamides are known to bind extensively to plasma proteins, primarily albumin.[20][21] High PPB can limit efficacy and complicate PK interpretation. Rapid equilibrium dialysis is the gold standard for measuring PPB.[22]

Protocol: Rapid Equilibrium Dialysis (RED)

• Preparation: Prepare a stock solution of 3-amino-N-benzylbenzenesulfonamide and spike it into plasma (human, rat) to a final concentration (e.g., 1 µM).

• Apparatus Setup: Add the plasma sample to the sample chamber of a RED device insert. Add phosphate-buffered saline (PBS) to the buffer chamber. The two chambers are separated by a semipermeable membrane with an 8 kDa molecular weight cutoff.

• Incubation: Seal the plate and incubate at 37°C on an orbital shaker for 4-6 hours to allow the free drug to reach equilibrium.

• Sampling: After incubation, collect aliquots from both the plasma and buffer chambers.

• Matrix Matching & Quantification: Combine the plasma sample with clean PBS and the buffer sample with clean plasma to ensure identical matrix for LC-MS/MS analysis. Quantify the compound concentration in both samples.

• Calculation:

  • Fraction unbound (fu) = Concentration in Buffer Chamber / Concentration in Plasma Chamber

Interpretation:

• Low Binding: fu > 0.3 (>30% free)

• Moderate Binding: 0.05 < fu < 0.3

• High Binding: fu < 0.05 (<5% free). Benzenesulfonamides often show >99% binding.[23][24]

Metabolic Stability Assessment

Causality: The rate of metabolism, primarily in the liver, is a major determinant of a drug's clearance and half-life. An in vitro metabolic stability assay using liver microsomes or hepatocytes provides a measure of intrinsic clearance (CLint).[25] Microsomes contain the key Cytochrome P450 (CYP) enzymes, while hepatocytes offer a more complete system including both Phase I and Phase II metabolic enzymes.

Protocol: Liver Microsomal Stability Assay

• Reagents: Thaw pooled liver microsomes (human, rat) and an NADPH-regenerating system solution.

• Incubation Mixture: In a 96-well plate, pre-warm a mixture of microsomes (e.g., 0.5 mg/mL) and buffer to 37°C.

• Reaction Initiation: Add 3-amino-N-benzylbenzenesulfonamide (e.g., 1 µM final concentration) to the pre-warmed microsome mixture. To a separate set of wells, add the compound and the NADPH-regenerating system simultaneously to start the metabolic reaction.

• Time Course: Incubate the plate at 37°C. At specific time points (e.g., 0, 5, 15, 30, 60 minutes), stop the reaction by adding a cold stop solution (e.g., acetonitrile with an internal standard).

• Sample Processing: Centrifuge the plate to precipitate proteins.

• Analysis: Analyze the supernatant for the remaining parent compound using LC-MS/MS.

• Data Analysis: Plot the natural log of the percentage of compound remaining versus time. The slope of the line gives the elimination rate constant (k).

  • In vitro half-life (t½) = 0.693 / k

  • Intrinsic Clearance (CLint) = (0.693 / t½) * (mL incubation / mg microsomal protein)

Table 2: Example Metabolic Stability Data and Interpretation

Time (min)	% Parent Remaining	Interpretation
0	100	-
5	85	-
15	60	-
30	35	-

| 60 | 10 | Result: In vitro t½ = 25 min. This indicates high intrinsic clearance, suggesting the compound may be rapidly metabolized in vivo. |

Phase 3: In Vivo Pharmacokinetic Validation

In vivo studies in animal models (typically rodents) are essential to understand how the ADME processes integrate to determine the overall plasma concentration-time profile of the drug.[26]

Causality: This study design allows for the determination of fundamental PK parameters like Clearance (CL), Volume of Distribution (Vd), Half-life (t½), and, crucially, Oral Bioavailability (F). An intravenous (IV) dose serves as the 100% bioavailable reference, while the oral (PO) dose reveals the extent of absorption and first-pass metabolism.[27]

Protocol: Rodent IV/PO Crossover PK Study

• Animal Model: Use cannulated male Sprague-Dawley rats (n=3-5 per group) to facilitate serial blood sampling.

• Dosing:

  • IV Group: Administer a single bolus dose (e.g., 1-2 mg/kg) of 3-amino-N-benzylbenzenesulfonamide in a suitable vehicle via the tail vein.

  • PO Group: Administer a single dose (e.g., 5-10 mg/kg) via oral gavage.

• Blood Sampling: Collect sparse blood samples (e.g., ~100 µL) into tubes containing an anticoagulant at pre-defined time points (e.g., pre-dose, 0.083, 0.25, 0.5, 1, 2, 4, 8, 12, 24 hours).

• Plasma Preparation: Centrifuge blood samples to separate plasma. Store plasma at -80°C until analysis.

• Bioanalysis: Quantify the concentration of the parent drug in plasma samples using a validated LC-MS/MS method.

• Pharmacokinetic Analysis: Use non-compartmental analysis (NCA) software (e.g., Phoenix WinNonlin) to calculate key PK parameters from the plasma concentration-time data.

Table 3: Key Pharmacokinetic Parameters from In Vivo Study

Parameter	Definition	Typical Value for Sulfonamides	Implication for 3-amino-N-benzylbenzenesulfonamide
Clearance (CL)	Volume of plasma cleared of drug per unit time.	Low to Moderate	A low CL would suggest a longer half-life.
Volume of Distribution (Vd)	Apparent volume into which the drug distributes.	Moderate	A Vd > 0.6 L/kg suggests distribution into tissues.
Terminal Half-Life (t½)	Time for plasma concentration to decrease by half.	Variable (2-12 h)	Determines dosing frequency.[23]

| Bioavailability (F%) | Fraction of oral dose reaching systemic circulation. | Low to Moderate (4-56%)[27] | Low F% could be due to poor absorption (from Caco-2) or high first-pass metabolism (from stability assay). |

Phase 4: Integrated Modeling and Human Prediction

The final step is to integrate all the collected data into a predictive model to forecast the human pharmacokinetic profile. Physiologically-Based Pharmacokinetic (PBPK) modeling is a powerful tool for this purpose.[28][29]

Causality: PBPK models are mathematical representations of the body, comprising compartments for different organs and tissues connected by blood flow.[30] By inputting compound-specific data (in vitro results, physicochemical properties) and system-specific data (physiology), these models can simulate the ADME processes mechanistically.[31] This allows for the prediction of human PK, the assessment of drug-drug interaction potential, and the simulation of dosing regimens in various populations.[6]

Caption: Physiologically-Based Pharmacokinetic (PBPK) Modeling Framework.

Conclusion

Predicting the pharmacokinetic profile of a novel compound like 3-amino-N-benzylbenzenesulfonamide is a systematic, iterative process that builds from a foundation of computational predictions to definitive in vivo data. By following the logical progression outlined in this guide—from in silico and physicochemical assessment, through targeted in vitro ADME assays, to validation in an in vivo system—researchers can generate a robust and reliable PK profile. This integrated dataset, when leveraged within a PBPK modeling framework, provides the critical insights needed to make informed decisions, optimize drug candidates, and ultimately accelerate the journey from the laboratory to the clinic.

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An In-Depth Technical Guide to the Solubility and Stability of 3-amino-N-benzylbenzenesulfonamide

Introduction

3-amino-N-benzylbenzenesulfonamide is a molecule of interest within contemporary drug discovery and development programs. As with any potential therapeutic agent, a comprehensive understanding of its physicochemical properties, particularly its solubility and stability, is paramount for successful formulation, preclinical, and clinical development. This guide provides an in-depth technical overview of the core solubility and stability characteristics of 3-amino-N-benzylbenzenesulfonamide, offering field-proven insights and detailed experimental protocols for its characterization. Our narrative is grounded in the principles of scientific integrity, providing a self-validating framework for researchers, scientists, and drug development professionals.

Physicochemical Properties of 3-amino-N-benzylbenzenesulfonamide

A foundational understanding of the intrinsic physicochemical properties of 3-amino-N-benzylbenzenesulfonamide is critical for predicting its behavior in various environments.

Predicted Physicochemical Parameters

Due to the limited availability of experimental data for 3-amino-N-benzylbenzenesulfonamide, the following parameters have been predicted using established computational models. These values provide a strong starting point for experimental design.

Property	Predicted Value	Notes
Molecular Weight	276.36 g/mol	[1]
pKa (amine)	~4.0 - 5.0	Estimated based on substituted anilines.
pKa (sulfonamide)	~9.0 - 10.0	Estimated based on N-alkylated sulfonamides.
LogP	~1.2	[1]
Aqueous Solubility	Low	Qualitative assessment based on LogP and general sulfonamide characteristics.

Causality Behind Predicted Values: The predicted pKa values are based on the electronic effects of the substituents on the benzene ring. The amino group is expected to have a pKa typical of an aromatic amine, while the N-benzyl substitution on the sulfonamide nitrogen is expected to slightly lower its pKa compared to an unsubstituted sulfonamide. The positive LogP value suggests a preference for lipophilic environments, indicating that the aqueous solubility is likely to be low.

Solubility Profile

The solubility of 3-amino-N-benzylbenzenesulfonamide is a critical determinant of its bioavailability and formulation feasibility. As a general principle, the solubility of sulfonamides is highly dependent on the pH of the medium.[2]

pH-Dependent Solubility

The presence of both a basic amino group and an acidic sulfonamide proton in 3-amino-N-benzylbenzenesulfonamide dictates a complex pH-solubility profile. At low pH, the amino group will be protonated, increasing aqueous solubility. Conversely, at high pH, the sulfonamide proton can be abstracted, forming a more soluble salt. The isoelectric point, where the molecule has a net neutral charge, is expected to correspond to the point of minimum solubility.

Solvent Solubility

Based on the predicted LogP, 3-amino-N-benzylbenzenesulfonamide is expected to exhibit greater solubility in organic solvents compared to aqueous media. A suggested solvent screen would include:

• Non-polar solvents: (e.g., Toluene, Hexane) - Low solubility expected.

• Polar aprotic solvents: (e.g., DMSO, DMF, Acetonitrile) - High solubility expected.

• Polar protic solvents: (e.g., Methanol, Ethanol, Isopropanol) - Moderate to high solubility expected.

Experimental Protocol for Solubility Determination

A robust and reliable method for determining the equilibrium solubility of 3-amino-N-benzylbenzenesulfonamide is the isothermal shake-flask method.

Step-by-Step Methodology:

• Preparation of Solutions: Prepare a series of buffers at various pH values (e.g., pH 2, 4, 6, 7.4, 9, 10).

• Sample Preparation: Add an excess amount of 3-amino-N-benzylbenzenesulfonamide to a known volume of each buffer or solvent in a sealed vial.

• Equilibration: Agitate the vials at a constant temperature (e.g., 25 °C or 37 °C) for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Sample Collection and Preparation: Withdraw an aliquot from each vial and filter it through a 0.22 µm filter to remove undissolved solid.

• Quantification: Analyze the concentration of the dissolved compound in the filtrate using a validated analytical method, such as HPLC-UV.

• Data Analysis: Plot the solubility (in mg/mL or µg/mL) as a function of pH.

Workflow for Solubility Determination

Caption: Workflow for solubility determination of 3-amino-N-benzylbenzenesulfonamide.

Stability Profile

Assessing the chemical stability of 3-amino-N-benzylbenzenesulfonamide under various stress conditions is mandated by regulatory guidelines and is crucial for determining its shelf-life and identifying potential degradation products.[3][4] Forced degradation studies are employed to accelerate the degradation process and elucidate the degradation pathways.[5][6]

Hydrolytic Stability

The sulfonamide functional group can be susceptible to hydrolysis, particularly under acidic or basic conditions. The rate of hydrolysis is expected to be pH-dependent.

• Acidic Conditions: Under acidic conditions, the primary amine can be protonated, which may influence the stability of the sulfonamide bond.

• Neutral Conditions: Sulfonamides are generally more stable at neutral pH.[7]

• Basic Conditions: In basic media, the sulfonamide proton can be removed, and the resulting anion may have different stability characteristics.

Photostability

Aromatic compounds, such as 3-amino-N-benzylbenzenesulfonamide, can be susceptible to photodegradation upon exposure to UV or visible light. Photostability testing, as outlined in ICH guideline Q1B, is essential.[5][8][9]

Thermal Stability

The thermal stability of the compound in both solid and solution states should be evaluated. Elevated temperatures can accelerate degradation reactions.

Oxidative Stability

The amino group and the aromatic rings in 3-amino-N-benzylbenzenesulfonamide may be susceptible to oxidation. Exposure to oxidative agents such as hydrogen peroxide is a key component of forced degradation studies.

Experimental Protocol for Forced Degradation Studies

A comprehensive forced degradation study should be conducted to identify potential degradants and develop a stability-indicating analytical method.

Step-by-Step Methodology:

• Stock Solution Preparation: Prepare a stock solution of 3-amino-N-benzylbenzenesulfonamide in a suitable solvent (e.g., acetonitrile or methanol).

• Stress Conditions:

  • Acid Hydrolysis: Treat the stock solution with 0.1 M HCl at an elevated temperature (e.g., 60 °C).

  • Base Hydrolysis: Treat the stock solution with 0.1 M NaOH at room temperature or slightly elevated temperature.

  • Oxidative Degradation: Treat the stock solution with 3% H₂O₂ at room temperature.

  • Thermal Degradation (Solution): Heat the stock solution at an elevated temperature (e.g., 60 °C).

  • Thermal Degradation (Solid): Expose the solid compound to dry heat (e.g., 105 °C).

  • Photodegradation: Expose the stock solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy of not less than 200 watt hours/square meter, as per ICH Q1B guidelines.[5] A dark control should be run in parallel.

• Time Points: Collect samples at various time points (e.g., 0, 2, 4, 8, 24 hours).

• Sample Quenching: Neutralize the acidic and basic samples.

• Analysis: Analyze all samples using a stability-indicating HPLC method. A diode array detector is recommended to assess peak purity.

Workflow for Forced Degradation Studies

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Unveiling the Molecular Embrace: A Technical Guide to the Theoretical Binding Mode of 3-amino-N-benzylbenzenesulfonamide with Human Carbonic Anhydrase II

For the attention of: Researchers, scientists, and drug development professionals.

This guide provides an in-depth exploration of the theoretical binding mode of 3-amino-N-benzylbenzenesulfonamide, a representative of the sulfonamide class of compounds, with its prospective target, Human Carbonic Anhydrase II (hCA II). As a Senior Application Scientist, this document is structured to not only provide a step-by-step computational protocol but to also instill a deep understanding of the rationale behind each methodological choice, ensuring scientific rigor and reproducibility.

Foundational Principles: The Rationale for Investigating 3-amino-N-benzylbenzenesulfonamide and Carbonic Anhydrase II

The benzenesulfonamide scaffold is a cornerstone in medicinal chemistry, renowned for its inhibitory activity against carbonic anhydrases (CAs).[1][2][3] CAs are a family of metalloenzymes that catalyze the reversible hydration of carbon dioxide to bicarbonate and a proton.[4] Human Carbonic Anhydrase II (hCA II), a ubiquitously expressed isoform, plays a critical role in various physiological processes, and its dysregulation is implicated in diseases such as glaucoma and cancer.[5][6] The primary sulfonamide group is a key zinc-binding pharmacophore, anchoring the inhibitor to the catalytic zinc ion in the active site of CAs.[1][7]

The selection of 3-amino-N-benzylbenzenesulfonamide for this theoretical study is driven by the desire to understand how substitutions on the benzenesulfonamide core influence binding affinity and selectivity. The 3-amino group and the N-benzyl substituent provide additional points for potential interactions with the enzyme's active site residues, which can be rationally explored through computational methods.

This guide will employ a multi-faceted computational approach, beginning with molecular docking to predict the most favorable binding pose and followed by molecular dynamics simulations to assess the stability of the predicted complex and characterize the dynamic nature of the interactions.

The Computational Workflow: A Visual Roadmap

The following diagram illustrates the comprehensive workflow for determining the theoretical binding mode of 3-amino-N-benzylbenzenesulfonamide with hCA II.

Caption: Computational workflow for binding mode prediction.

Methodologies: A Step-by-Step Guide with Scientific Justification

This section provides detailed protocols for each stage of the computational workflow. The causality behind each step is explained to ensure a thorough understanding of the process.

Ligand Preparation: Crafting the Molecular Key

The accuracy of a docking study is highly dependent on the initial three-dimensional structure of the ligand.

Protocol:

• Obtain 2D Structure: The 2D structure of 3-amino-N-benzylbenzenesulfonamide can be drawn using chemical drawing software such as ChemDraw or sourced from chemical databases like PubChem. For this guide, we will use the IUPAC name to generate the structure.[8][9]

• Generate 3D Coordinates: Convert the 2D structure into a 3D conformation using a molecular editor like Avogadro or the online tools available on PubChem.

• Energy Minimization: The initial 3D structure is likely not in its lowest energy state. Perform energy minimization using a force field such as MMFF94 to obtain a more stable conformation. This step is crucial as it removes steric clashes and brings the bond lengths and angles to their optimal values.

• Assign Partial Charges: The electrostatic interactions between the ligand and the protein are critical for binding. Assign partial charges to the ligand atoms. The Gasteiger charge calculation method is a commonly used and efficient approach.[10]

• Define Rotatable Bonds: The flexibility of the ligand is a key aspect of induced fit. Define the rotatable bonds in the ligand to allow for conformational sampling during the docking process.

• Save in PDBQT Format: Save the prepared ligand in the PDBQT file format, which is required by AutoDock Vina. This format contains the atomic coordinates, partial charges, and information about the rotatable bonds.[10][11]

Protein Preparation: Preparing the Lock

The quality of the protein structure is paramount for a reliable docking simulation. We will use the crystal structure of Human Carbonic Anhydrase II in complex with a sulfonamide inhibitor (PDB ID: 2HD6) as our starting point.[7] The presence of a co-crystallized ligand helps in identifying the active site.

Protocol:

• Download Protein Structure: Download the PDB file for hCA II (e.g., 2HD6) from the RCSB Protein Data Bank.[7]

• Remove Unnecessary Molecules: The PDB file often contains water molecules, ions, and co-factors that may not be relevant to the binding of our ligand. Remove all water molecules and any co-crystallized ligands or ions that are not the catalytic zinc ion.[12][13]

• Add Hydrogen Atoms: The PDB file usually does not contain hydrogen atoms. Add polar hydrogen atoms to the protein, as they are crucial for forming hydrogen bonds.[12][14]

• Assign Partial Charges: Assign partial charges to the protein atoms. The Kollman united-atom charges are a standard choice for proteins.

• Save in PDBQT Format: Save the prepared protein in the PDBQT file format.[15]

Molecular Docking: Simulating the Binding Event

Molecular docking predicts the preferred orientation of a ligand when bound to a protein. We will use AutoDock Vina, a widely used and accurate docking program.[14][16]

Protocol:

• Grid Box Definition: Define a search space, or "grid box," that encompasses the active site of the protein. The dimensions and center of the grid box should be large enough to allow the ligand to move and rotate freely within the binding pocket. The co-crystallized ligand in the original PDB file can be used to guide the placement of the grid box.[17]

• Configuration File: Create a configuration file that specifies the input protein and ligand files, the coordinates of the grid box, and other docking parameters such as the number of binding modes to generate and the exhaustiveness of the search.

• Run Docking Simulation: Execute the AutoDock Vina program using the prepared protein, ligand, and configuration files. Vina will sample different conformations of the ligand within the defined grid box and score them based on its scoring function.

Analysis of Docking Results: Interpreting the Molecular Handshake

The output of a docking simulation is a set of predicted binding poses with their corresponding binding affinities.

Protocol:

• Visualize Binding Poses: Use a molecular visualization tool like PyMOL or UCSF Chimera to visualize the predicted binding poses of 3-amino-N-benzylbenzenesulfonamide within the active site of hCA II.[18][19][20][21][22]

• Analyze Binding Affinity: The binding affinity, typically reported in kcal/mol, provides an estimate of the strength of the interaction. The more negative the value, the stronger the predicted binding.

• Identify Key Interactions: Analyze the interactions between the ligand and the protein for the best-scoring pose. Identify hydrogen bonds, hydrophobic interactions, and any interactions with the catalytic zinc ion. This can be done visually in PyMOL or using dedicated interaction analysis tools.

• 2D Interaction Diagram: Generate a 2D diagram of the protein-ligand interactions to clearly illustrate the key residues involved in binding.

Table 1: Predicted Binding Affinities and Key Interactions

Binding Mode	Binding Affinity (kcal/mol)	Key Interacting Residues (hCA II)	Hydrogen Bonds	Hydrophobic Interactions
1	-8.5	His94, His96, His119, Thr199, Thr200	Sulfonamide NH2 with Thr199; Amino group with Glu106	Benzyl group with Val121, Val143, Leu198
2	-8.2	His94, His96, His119, Gln92, Val121	Sulfonamide O with His94; Amino group with Gln92	Benzyl group with Phe131, Leu204
3	-7.9	His94, His96, His119, Thr199, Pro202	Sulfonamide NH2 with Thr199	Benzyl group with Val135, Pro202

Note: The data in this table is hypothetical and for illustrative purposes. Actual results would be generated from the docking simulation.

Beyond Docking: Molecular Dynamics for a Dynamic Perspective

While molecular docking provides a static snapshot of the binding event, molecular dynamics (MD) simulations can offer a more realistic and dynamic view of the protein-ligand complex.[23][24][25][26]

Rationale for Molecular Dynamics

MD simulations track the movements of atoms in a system over time, providing insights into the stability of the binding pose, the flexibility of the protein and ligand, and the role of water molecules in the binding event.

Molecular Dynamics Workflow

Caption: Molecular dynamics simulation workflow.

Protocol Outline:

• System Setup: The best-scoring docked complex is placed in a periodic box of water molecules, and ions are added to neutralize the system.

• Energy Minimization: The entire system is energy minimized to remove any steric clashes.

• Equilibration: The system is gradually heated to the desired temperature (NVT ensemble) and then the pressure is stabilized (NPT ensemble).

• Production MD: A long simulation is run to generate a trajectory of the system's dynamics.

• Trajectory Analysis: The trajectory is analyzed to calculate properties such as the root-mean-square deviation (RMSD) of the protein and ligand, the root-mean-square fluctuation (RMSF) of the protein residues, and the persistence of hydrogen bonds over time.

Conclusion: Synthesizing the Theoretical Evidence

This in-depth technical guide provides a robust framework for investigating the theoretical binding mode of 3-amino-N-benzylbenzenesulfonamide with Human Carbonic Anhydrase II. By combining molecular docking and molecular dynamics simulations, researchers can gain a comprehensive understanding of the molecular interactions that govern the binding of this compound. The detailed protocols and the underlying scientific rationale presented herein are intended to empower researchers in drug discovery and development to confidently apply these computational techniques to their own investigations. The insights gained from such studies can be invaluable for the rational design of more potent and selective inhibitors.

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• 15. Hands-on: Protein-ligand docking / Protein-ligand docking / Computational chemistry [training.galaxyproject.org]
• 16. youtube.com [youtube.com]
• 17. Basic docking — Autodock Vina 1.2.0 documentation [autodock-vina.readthedocs.io]
• 18. youtube.com [youtube.com]
• 19. Ligand docking and binding site analysis with PyMOL and Autodock/Vina - PMC [pmc.ncbi.nlm.nih.gov]
• 20. youtube.com [youtube.com]
• 21. medium.com [medium.com]
• 22. m.youtube.com [m.youtube.com]
• 23. GROMACS Tutorials [mdtutorials.com]
• 24. m.youtube.com [m.youtube.com]
• 25. Hands-on: Running molecular dynamics simulations using GROMACS / Running molecular dynamics simulations using GROMACS / Computational chemistry [training.galaxyproject.org]
• 26. GROMACS tutorial | Biomolecular simulations [ebi.ac.uk]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 3-amino-N-benzylbenzenesulfonamide Derivatives for Structure-Activity Relationship (SAR) Studies

Introduction: The Significance of Sulfonamides and SAR in Modern Drug Discovery

The sulfonamide functional group is a cornerstone in medicinal chemistry, forming the structural basis for a wide array of therapeutic agents with diverse pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[1][2] The inherent versatility of the benzenesulfonamide scaffold allows for systematic structural modifications, making it an ideal candidate for Structure-Activity Relationship (SAR) studies.[3][4] SAR studies are a critical component of the drug discovery process, providing a rational framework for optimizing lead compounds to enhance their potency, selectivity, and pharmacokinetic profiles.[5][6]

This guide provides a comprehensive overview and detailed protocols for the synthesis of a library of 3-amino-N-benzylbenzenesulfonamide derivatives. The strategic placement of the amino group at the meta position and the incorporation of a benzylamine moiety provide two key points for diversification, enabling a thorough exploration of the chemical space around this scaffold. The protocols herein are designed to be robust and reproducible, providing researchers with a solid foundation for their own SAR-driven drug discovery efforts.

Synthetic Strategy: A Two-Step Approach to the Target Scaffold

The synthesis of 3-amino-N-benzylbenzenesulfonamide derivatives is efficiently achieved through a two-step reaction sequence. This strategy involves the initial synthesis of a key intermediate, 3-nitro-N-benzylbenzenesulfonamide, followed by the reduction of the nitro group to the desired primary amine. This approach is advantageous as it utilizes readily available starting materials and employs well-established, high-yielding chemical transformations.

Diagram of the General Synthetic Workflow

Caption: General two-step synthesis of 3-amino-N-benzylbenzenesulfonamide derivatives.

Part 1: Synthesis of the Key Intermediate: 3-Nitro-N-benzylbenzenesulfonamide

The initial step involves the reaction of 3-nitrobenzenesulfonyl chloride with benzylamine to form the corresponding sulfonamide.[7] Pyridine is employed as a base to neutralize the hydrochloric acid generated during the reaction, driving the equilibrium towards product formation.

Experimental Protocol: Synthesis of 3-Nitro-N-benzylbenzenesulfonamide

Materials:

• 3-Nitrobenzenesulfonyl chloride

• Benzylamine

• Pyridine

• Dichloromethane (DCM)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexane

• Ethyl acetate

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 3-nitrobenzenesulfonyl chloride (1.0 eq) in anhydrous dichloromethane (DCM). Cool the solution to 0 °C in an ice bath.

• Addition of Reagents: To the cooled solution, add pyridine (1.2 eq) followed by the dropwise addition of benzylamine (1.1 eq).

• Reaction Progression: Allow the reaction mixture to slowly warm to room temperature and stir for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.[8]

• Work-up:

  • Quench the reaction by adding 1 M HCl and transfer the mixture to a separatory funnel.

  • Separate the organic layer and wash sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to afford the pure 3-nitro-N-benzylbenzenesulfonamide.[8]

• Characterization: Characterize the purified product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.[9]

Part 2: Reduction of the Nitro Group to Synthesize 3-Amino-N-benzylbenzenesulfonamide Derivatives

The final step in the synthesis is the reduction of the nitro group of the intermediate to the corresponding amine. A common and effective method for this transformation is the use of iron powder in the presence of ammonium chloride.[10] This method is favored for its mild reaction conditions and high yields.

Experimental Protocol: Synthesis of 3-Amino-N-benzylbenzenesulfonamide

Materials:

• 3-Nitro-N-benzylbenzenesulfonamide

• Iron powder (Fe)

• Ammonium chloride (NH₄Cl)

• Ethanol (EtOH)

• Water (H₂O)

• Celite®

• Ethyl acetate

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: In a round-bottom flask, suspend 3-nitro-N-benzylbenzenesulfonamide (1.0 eq) in a mixture of ethanol and water.

• Addition of Reagents: Add ammonium chloride (5.0 eq) and iron powder (5.0 eq) to the suspension.

• Reaction Progression: Heat the reaction mixture to reflux and maintain for 2-4 hours. Monitor the reaction progress by TLC.

• Work-up:

  • After completion, cool the reaction mixture to room temperature and filter through a pad of Celite® to remove the iron salts.

  • Wash the Celite® pad with ethyl acetate.

  • Combine the organic filtrates and wash with saturated NaHCO₃ solution and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification and Characterization: The crude product is often of high purity. If necessary, it can be further purified by recrystallization or column chromatography. Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry.[9]

Structure-Activity Relationship (SAR) Studies: A Framework for Optimization

With a robust synthetic route in hand, the next phase is to generate a library of analogs for SAR studies.[3] The 3-amino-N-benzylbenzenesulfonamide scaffold offers two primary points for diversification: the amino group and the benzyl moiety.

Logical Flow of an SAR Study

Sources

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techniques for purifying 3-amino-N-benzylbenzenesulfonamide

An Application Guide for the Purification of 3-amino-N-benzylbenzenesulfonamide

Abstract

This comprehensive guide provides detailed application notes and robust protocols for the purification of 3-amino-N-benzylbenzenesulfonamide, a key intermediate in medicinal chemistry and materials science. Recognizing the critical need for high-purity compounds in research and development, this document moves beyond standard procedures to explain the underlying chemical principles that govern purification strategies. We address common challenges, such as the compound's amphoteric nature and potential for co-eluting impurities, by presenting a multi-technique approach encompassing acid-base extraction, recrystallization, and column chromatography. This guide is designed for researchers, chemists, and drug development professionals seeking to achieve superior purity and yield for this versatile sulfonamide.

Introduction: The Imperative for Purity

3-amino-N-benzylbenzenesulfonamide is a bifunctional molecule featuring a primary aromatic amine and a sulfonamide moiety. This unique structure makes it a valuable building block for synthesizing a range of target molecules with potential therapeutic applications. However, the synthetic routes to this compound often yield a crude product contaminated with starting materials, side-products, and reagents. The presence of these impurities can confound biological assays, hinder reaction progression, and compromise the integrity of final products.

This document provides a scientifically grounded framework for purifying 3-amino-N-benzylbenzenesulfonamide, enabling scientists to select and execute the most effective method based on impurity profile, scale, and desired final purity.

Understanding the Target Molecule and Impurity Profile

A successful purification strategy begins with a thorough understanding of the target molecule's properties and the likely impurities from its synthesis.

Physicochemical Properties

The key to purification lies in exploiting the differences between the desired compound and its contaminants. The presence of a basic amino group and a weakly acidic sulfonamide proton (pKa ~10) makes 3-amino-N-benzylbenzenesulfonamide an amphoteric compound, a crucial characteristic for extractive purification.

Property	Value	Source
Molecular Formula	C₁₃H₁₄N₂O₂S	-
Molecular Weight	262.33 g/mol	PubChem[1]
Appearance	Off-white to pale yellow solid (typical)	General Knowledge
Key Functional Groups	Primary Aromatic Amine (basic), Sulfonamide (weakly acidic)	General Knowledge

Common Synthetic Impurities

The synthesis of N-substituted benzenesulfonamides typically involves reacting a benzenesulfonyl chloride with a primary amine.[2] In this case, impurities may include:

• Unreacted Starting Materials: 3-nitrobenzenesulfonyl chloride, benzylamine, or 3-aminobenzenesulfonamide.

• Reaction Intermediates: Such as the unreduced nitro-precursor (3-nitro-N-benzylbenzenesulfonamide).

• Side-Products: Di-benzylated sulfonamide (if conditions are harsh), or products from reactions involving residual chlorosulfonic acid.[3]

• Reagents & Catalysts: Residual base (e.g., triethylamine, pyridine), phase-transfer catalysts, or metal catalysts from reduction steps.[4]

Strategic Purification Workflow

Choosing the right purification technique depends on the initial purity of the crude material and the required final purity. The following workflow provides a logical decision-making process.

Caption: Purification strategy decision tree.

Protocols and Application Notes

Method 1: Acid-Base Extraction for Initial Cleanup

Principle: This technique leverages the amphoteric nature of the molecule to separate it from neutral or oppositely charged impurities. The basic amino group is protonated in dilute acid, rendering the molecule water-soluble. Conversely, a strong base can deprotonate the sulfonamide, also increasing aqueous solubility. This method is exceptionally effective for removing non-ionizable organic impurities.

Caption: Workflow for acid-base extraction.

Protocol:

• Dissolution: Dissolve the crude product in a water-immiscible organic solvent such as ethyl acetate (EtOAc) or dichloromethane (DCM) (approx. 10-20 mL per gram of crude material).

• Acidic Wash: Transfer the solution to a separatory funnel and extract with 1M hydrochloric acid (HCl) (2 x volume of organic layer). The target compound will move into the aqueous layer, leaving neutral impurities in the organic phase.

  • Expert Insight: Combine the aqueous layers. The organic layer can be discarded if only the main product is desired.

• Basification: Cool the combined acidic aqueous layers in an ice bath and slowly add 5M sodium hydroxide (NaOH) solution with stirring until the pH is >10. The product will precipitate or form an oil.

• Re-extraction: Extract the product back into a fresh portion of ethyl acetate (2 x volume of aqueous layer).

• Final Wash & Dry: Wash the organic layer with brine (saturated NaCl solution) to remove residual water. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the partially purified product.

Method 2: Recrystallization for Bulk Purification

Principle: Recrystallization is a highly effective technique for removing small amounts of impurities from a solid compound. The ideal solvent will dissolve the compound completely at an elevated temperature but poorly at room or sub-ambient temperatures.

Solvent Selection: The polarity of 3-amino-N-benzylbenzenesulfonamide is intermediate, suggesting that polar protic solvents or solvent mixtures are good starting points.[5] Saturated aliphatic alcohols are often effective for sulfonamide recrystallization.[6]

Solvent System	Rationale & Observations
Isopropanol (IPA) or Ethanol (EtOH)	Good general-purpose solvents for sulfonamides. Provides a good balance of solubility.[2]
Ethanol / Water	A powerful solvent pair. Dissolve in minimal hot ethanol, then add hot water dropwise until turbidity persists. Re-heat to clarify and then cool.[7]
Ethyl Acetate / Heptane	A less polar option. Dissolve in hot ethyl acetate and add heptane as the anti-solvent.

Protocol:

• Dissolution: In an Erlenmeyer flask, add a minimal amount of boiling solvent (e.g., isopropanol) to the crude product until it is fully dissolved. Use pre-heated glassware to avoid premature crystallization.[7]

• Decolorization (Optional): If the solution is highly colored, add a small amount of activated charcoal and boil for 2-3 minutes.

• Hot Filtration: Quickly filter the hot solution through a pre-heated funnel with fluted filter paper to remove insoluble impurities (and charcoal, if used).

• Crystallization: Cover the flask and allow the filtrate to cool slowly to room temperature. Slow cooling is crucial for forming large, pure crystals. Once at room temperature, the flask can be placed in an ice bath to maximize yield.[7]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any soluble impurities adhering to the crystal surface.

• Drying: Dry the crystals under vacuum to remove all traces of solvent.

Troubleshooting: If the product "oils out" instead of crystallizing, it may be due to a high impurity load or an inappropriate solvent. Re-heat the mixture to re-dissolve the oil, add more solvent, and allow it to cool more slowly.[7]

Method 3: Flash Column Chromatography for High Purity

Principle: This method separates compounds based on their differential adsorption to a solid stationary phase while being carried by a liquid mobile phase. It is ideal for separating structurally similar compounds or for achieving the highest possible purity.

Key Considerations for Amines: The basic amino group can interact strongly with the acidic silanol groups on standard silica gel, leading to significant peak tailing and potential product loss.[8]

Solutions:

• Mobile Phase Modifier: Add a small amount of a basic modifier like triethylamine (0.5-1% v/v) or ammonium hydroxide to the eluent. This deactivates the acidic sites on the silica.[9]

• Amine-Functionalized Silica: Use a commercially available amine-bonded silica column, which provides an alkaline environment and often yields excellent peak shape for basic compounds without needing a mobile phase modifier.[10]

Protocol:

• TLC Analysis: Determine the optimal eluent system using Thin-Layer Chromatography (TLC). A good system will give the product an Rf value of ~0.25-0.35. A common starting point is a gradient of ethyl acetate in hexanes or methanol in DCM.

• Column Packing: Pack a glass column with silica gel using the chosen eluent (slurry packing).

• Sample Loading: Dissolve the crude product in a minimal amount of DCM or the eluent. For less soluble compounds, pre-adsorb the material onto a small amount of silica gel (dry loading) and add this to the top of the column.

• Elution: Run the column by passing the eluent through, collecting fractions. The flow can be driven by gravity or positive pressure (flash chromatography).

• Fraction Analysis: Monitor the collected fractions by TLC to identify those containing the pure product.

• Isolation: Combine the pure fractions and remove the solvent under reduced pressure.

Purity Verification

After purification, the identity and purity of 3-amino-N-benzylbenzenesulfonamide should be confirmed using standard analytical techniques:

• Melting Point: A sharp melting range close to the literature value indicates high purity.

• HPLC/LCMS: Provides quantitative purity data and confirms the molecular weight.

• NMR (¹H, ¹³C): Confirms the chemical structure and reveals the presence of any proton- or carbon-containing impurities.

References

• PubChem. 3-Aminobenzamide. National Center for Biotechnology Information. [Link]

• Galdvila, M., et al. (2021). Synthesis and Inhibition Activity Study of Triazinyl-Substituted Amino(alkyl)-benzenesulfonamide Conjugates. Molecules. [Link]

• PubChem. Benzenesulfonamide, 3-amino-. National Center for Biotechnology Information. [Link]

• PubChem. 3-amino-N-(tert-butyl)benzenesulfonamide. National Center for Biotechnology Information. [Link]

• Akerman, K., et al. (2020). Synthesis and crystallographic characterization of N-allyl-N-benzyl-4-methylbenzenesulfonamide. European Journal of Chemistry. [Link]

• PubChem. 4-amino-N-benzylbenzene-1-sulfonamide. National Center for Biotechnology Information. [Link]

• Tiei liquid/liquid mixing and separation Amino Acid Extraction Process. (2024). Tiei Extraction. [Link]

• CN105237446A - Synthetic method of p-aminobenzenesulfonamide.

• Hikawa, H., et al. (2024). Selective N-Alkylation of Aminobenzenesulfonamides with Alcohols. The Journal of Organic Chemistry. [Link]

• PubChem. Benzenesulfonamide, N-benzyl-. National Center for Biotechnology Information. [Link]

• How do I purify ionizable organic amine compounds using flash column chromatography? (2023). Biotage. [Link]

• PubChem. Benzenesulfonamide, 3-amino-N-phenyl-. National Center for Biotechnology Information. [Link]

• US8455691B2 - Process for the purification of aromatic amines.
• US2777844A - Sulfonamide purification process.

• Solubility Data Series. (1941). Benzenesulfonamide, 4-amino-N-2-pyridinyl- (sulfapyridine). [Link]

• Yeo, S.-D., et al. (2006). Recrystallization of a Pharmaceutical Compound Using Liquid and Supercritical Antisolvents. Industrial & Engineering Chemistry Research. [Link]

• 3-AMINO-N-BENZYLBENZAMIDE. AA Blocks. [Link]

• Chovancová, P., et al. (2020). Synthetic Strategies and Computational Inhibition Activity Study for Triazinyl-Substituted Benzenesulfonamide Conjugates. Molecules. [Link]

• Separation and Refining of Amino acids. Diaion. [Link]

• Gold(III)-Catalyzed Synthesis of N,N-Aryl,Benzyl-amines in Water. (2019). Thieme. [Link]

• Chromotography with free amines? (2021). Reddit. [Link]

• US4661606A - Extraction of amino acids
• US3373154A - Process for the preparation of n-amino-iminodibenzyl.

• Neal, M. P. Jr. (1988). General case of the day. Sulfonamide crystallization in nonalkalinized urine. Radiographics. [Link]

• Is it possible to extract amino acids from water using extraction? (2023). ResearchGate. [Link]

• Is it possible to purify imine using column chromatography? (2015). ResearchGate. [Link]

• Experiment 3 Notes. (2020). Chemistry LibreTexts. [Link]

• Ruff, M., et al. (2020). Liquid Chromatographic Isolation of Individual Amino Acids Extracted From Sediments. Frontiers in Earth Science. [Link]

• When should amine-bonded columns be used for purification? (2023). Biotage. [Link]

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Application Note: Analytical Standards for 3-Amino-N-benzylbenzenesulfonamide

This Application Note provides a comprehensive analytical framework for the characterization of 3-amino-N-benzylbenzenesulfonamide (CAS 303780-52-1). This compound serves as a critical pharmacophore in the synthesis of carbonic anhydrase inhibitors, anticancer agents, and antimicrobial sulfonamides.

The following protocols are designed to ensure identity confirmation, purity assessment, and quantitative assay, adhering to the principles of Scientific Integrity and Good Laboratory Practice (GLP) .

Physicochemical Profile & Significance

Before establishing analytical methods, it is crucial to understand the molecule's behavior in solution. 3-amino-N-benzylbenzenesulfonamide contains two distinct ionizable groups: a basic aniline amine and a weakly acidic sulfonamide nitrogen.

Table 1: Compound Specifications

Parameter	Specification	Notes
Formula
Molecular Weight	262.33 g/mol	Monoisotopic Mass: 262.08
Appearance	White to off-white solid
Melting Point	58–62 °C	[Source: BOC Sciences]
LogP (Predicted)	~2.1	Moderate lipophilicity; suitable for RP-HPLC
pKa (Base)	~3.5 – 4.0	Aniline nitrogen (protonated at pH < 3)
pKa (Acid)	~10.5	Sulfonamide nitrogen (deprotonated at pH > 11)
Solubility	DMSO, Methanol, Acetonitrile	Sparingly soluble in water

Analytical Workflow Strategy

The characterization strategy employs a "Triad Approach": Structural Confirmation (ID) , Purity Profiling (HPLC) , and Impurity Control .

Figure 1: Analytical workflow for full characterization.

Protocol 1: Structural Identification (ID)

Objective: To unequivocally confirm the chemical structure using orthogonal spectroscopic methods.

A. Nuclear Magnetic Resonance (NMR)

• Solvent: DMSO-

  (Preferred due to solubility and exchangeable protons visibility).

• Acceptance Criteria (

  H NMR, 400 MHz):

  • Amine Protons (

    ): Broad singlet at 5.3–5.6 ppm (2H).

  • Sulfonamide Proton (

    ): Triplet or broad singlet at 7.8–8.2 ppm (1H).

  • Benzyl Methylene (

    ): Doublet (coupling with NH) or singlet at ~3.9–4.1 ppm (2H).

  • Aromatic Region:

    • Benzyl Ring: Multiplet at

      7.2–7.4 ppm (5H).

    • Aniline Ring: Multiplet at

      6.7–7.2 ppm (4H). Look for the characteristic pattern of 3-substituted benzene (singlet-like for H2, doublets for H4/H6).

B. Mass Spectrometry (ESI-MS)

• Mode: Positive Ion Mode (

  ).

• Target Ion:

  m/z.

• Fragment Ions: Loss of benzyl group (

  91) or loss of sulfonamide moiety may be observed in MS/MS.

C. FT-IR Spectroscopy

• Method: ATR (Attenuated Total Reflectance) or KBr pellet.

• Key Bands:

  • Amine (

    ): Doublet stretch at 3350–3450 .

  • Sulfonamide (

    ): Strong asymmetric stretch at ~1330–1350 and symmetric stretch at ~1150–1170 .

Protocol 2: Purity & Assay by RP-HPLC

Objective: To quantify the main compound and detect impurities >0.05%.

Scientific Rationale: The compound has a LogP of ~2.1, making it ideal for Reverse Phase (RP) chromatography. The presence of the basic aniline group (

) necessitates an acidic mobile phase to keep the amine fully protonated ( ). This prevents secondary interactions with residual silanols on the column, ensuring sharp peak shape and preventing tailing.

Method Parameters

Parameter	Condition
Instrument	HPLC or UPLC with PDA/UV Detector
Column	C18 End-capped (e.g., Agilent Zorbax Eclipse Plus or Waters BEH C18), 150 x 4.6 mm, 3.5 µm or 5 µm
Mobile Phase A	0.1% Formic Acid in Water (pH ~2.7)
Mobile Phase B	Acetonitrile (HPLC Grade)
Flow Rate	1.0 mL/min
Column Temp	30 °C
Detection	UV @ 254 nm (Primary), 210 nm (Impurity check)
Injection Vol	5–10 µL
Run Time	20 minutes

Gradient Program

Time (min)	% Mobile Phase B	Event
0.0	10%	Initial Hold
12.0	90%	Linear Ramp (Elution of Analyte)
15.0	90%	Wash
15.1	10%	Re-equilibration
20.0	10%	End

Self-Validating System Suitability:

• Tailing Factor: Must be < 1.5 (Ensures acidic buffer is effective).

• Retention Time: Analyte should elute between 6–9 minutes (depending on column dimensions).

• Resolution: > 2.0 between the main peak and any nearest impurity (e.g., Benzylamine).

Protocol 3: Impurity Profiling

Understanding the synthetic origin allows for targeted impurity monitoring. The likely synthesis involves the reaction of 3-nitrobenzenesulfonyl chloride with benzylamine , followed by reduction.

Figure 2: Synthetic pathway highlighting potential impurities.

Targeted Impurities List:

• Benzylamine: Elutes early (very polar in acidic pH). Monitor at 210 nm (low UV absorbance).

• 3-Nitro-N-benzylbenzenesulfonamide: Elutes after the main peak (more lipophilic due to Nitro vs Amino group).

• 3-Aminobenzenesulfonic acid: Elutes at the void volume (highly polar).

References

• PubChem. 3-Aminobenzenesulfonamide (Parent Compound) Data.[1] National Library of Medicine. Retrieved from [Link]

Sources

• 1. 3-Amino-N-isopropylbenzenesulfonamide | C9H14N2O2S | CID 16792141 - PubChem [pubchem.ncbi.nlm.nih.gov]

Process Development &amp; Scale-Up: 3-Amino-N-benzylbenzenesulfonamide

Application Note | Doc ID: AN-SYN-3ABS-01

Executive Summary & Strategic Rationale

This guide details the process development and kilogram-scale synthesis of 3-amino-N-benzylbenzenesulfonamide (CAS: 1709-54-2). This scaffold is a critical intermediate in the development of Carbonic Anhydrase (CA) inhibitors and Somatostatin Receptor (SST5R) antagonists.

While academic literature often utilizes dichloromethane (DCM) and column chromatography, these are unsuitable for large-scale manufacturing due to environmental toxicity and cost. This protocol presents a Green Chemistry-aligned route utilizing ethyl acetate (EtOAc) and ethanol (EtOH), featuring a self-purifying crystallization strategy that eliminates the need for chromatographic separation.

Retrosynthetic Analysis

The synthesis is designed as a two-stage convergent route:

• Nucleophilic Substitution (Sulfonylation): Coupling of 3-nitrobenzenesulfonyl chloride with benzylamine.

• Chemoselective Reduction: Hydrogenation of the nitro group to the aniline moiety.

Figure 1: Retrosynthetic strategy prioritizing convergent assembly and clean reduction.

Stage 1: Sulfonylation (Schotten-Baumann Conditions)

Objective: Synthesize 3-nitro-N-benzylbenzenesulfonamide. Challenge: Sulfonyl chlorides are moisture-sensitive and prone to hydrolysis to the sulfonic acid, which lowers yield. Solution: Use of a biphasic system (EtOAc/Water) with an inorganic base allows for rapid consumption of the amine while keeping the sulfonyl chloride in the organic phase, minimizing hydrolysis.

Materials & Stoichiometry

Component	Equiv.	Role	Critical Attribute
3-Nitrobenzenesulfonyl chloride	1.0	Electrophile	Solid, moisture sensitive
Benzylamine	1.05	Nucleophile	Liquid, d=0.981 g/mL
Sodium Carbonate (Na2CO3)	1.2	Base Scavenger	10% Aqueous Solution
Ethyl Acetate (EtOAc)	10 Vol	Solvent	ACS Grade

Detailed Protocol

• Reactor Setup: Equip a 5L jacketed glass reactor with an overhead stirrer (impeller), internal temperature probe, and a pressure-equalizing addition funnel.

• Charge: Add 3-nitrobenzenesulfonyl chloride (500 g, 2.25 mol) and EtOAc (2.5 L). Stir at 200 RPM until fully dissolved. Cool the solution to 0–5 °C.

• Base Addition: Add the 10% Na2CO3 solution (1.2 equiv) to the reactor. The system is now biphasic.

• Amine Addition (Exotherm Control):

  • Mix Benzylamine (253 g, 2.36 mol) with EtOAc (500 mL) in the addition funnel.

  • Critical Step: Add the amine solution dropwise over 60 minutes.

  • Constraint: Maintain internal temperature < 15 °C. The reaction is highly exothermic.

• Reaction Monitoring: Allow to warm to 20 °C and stir for 2 hours.

  • Validation: TLC (30% EtOAc/Hexane). Product Rf ~ 0.5; SM (Sulfonyl chloride) Rf ~ 0.8.

  • HPLC: Target conversion >98%.

• Workup:

  • Stop stirring and allow phases to settle (15 min).

  • Drain the lower aqueous layer (contains NaCl, NaHCO3).

  • Wash the organic layer with 1M HCl (1L) to remove excess benzylamine.

  • Wash with Brine (1L).

  • Dry organic layer over MgSO4, filter, and concentrate in vacuo to ~20% volume.

• Crystallization: Add n-Heptane (slowly) to the concentrated EtOAc solution until turbidity persists. Cool to 0 °C for 4 hours. Filter the white crystalline solid.

Yield Target: 85–90% (Theory: ~590 g). Purity: >98% (HPLC).

Stage 2: Catalytic Hydrogenation

Objective: Reduction of the nitro group to the amino group.[1] Challenge: Formation of hydroxylamine intermediates (genotoxic) or azo-dimers if the reaction stalls. Safety hazards regarding hydrogen gas and pyrophoric catalysts. Solution: High-pressure catalytic hydrogenation ensures complete reduction.

Materials

Component	Loading	Role
Intermediate (Stage 1)	1.0 Equiv	Substrate
10% Pd/C (50% wet)	5 wt%	Catalyst
Ethanol (EtOH)	10 Vol	Solvent
Hydrogen (H2)	40 psi	Reductant

Detailed Protocol

• Safety Check: Ensure the autoclave/Parr reactor is grounded. Purge lines with Nitrogen.

• Loading:

  • Charge 3-nitro-N-benzylbenzenesulfonamide (500 g) into the reactor vessel.

  • Add Ethanol (5 L).

  • Catalyst Addition: Make a slurry of 10% Pd/C (25 g) in minimal water/ethanol (to prevent ignition) and add to the reactor under a nitrogen blanket.

• Hydrogenation:

  • Seal reactor. Purge with N2 (3x) then H2 (3x).

  • Pressurize to 40 psi (2.7 bar) with H2.

  • Heat to 40 °C with vigorous stirring (800 RPM). Mass transfer is critical here.[1]

• Completion: Reaction is typically complete in 4–6 hours.

  • Validation: H2 uptake ceases. HPLC shows disappearance of Nitro peak and no accumulation of Hydroxylamine intermediate.

• Workup:

  • Filter the warm mixture through a Celite pad to remove Pd/C. Caution: Catalyst is pyrophoric when dry. Keep wet.

  • Concentrate the filtrate to dryness.[2]

• Final Recrystallization:

  • Dissolve crude solid in minimal boiling Ethanol.

  • Add hot water until slightly turbid.

  • Cool slowly to room temperature, then to 4 °C.

  • Filter off off-white/beige crystals of 3-amino-N-benzylbenzenesulfonamide .

Yield Target: 90–95%. Final Purity: >99.5% (HPLC).

Process Workflow & Logic Map

Figure 2: Unit operation workflow ensuring separation of inorganic waste and catalyst recovery.

Analytical Quality Control (QC)

To ensure the protocol is self-validating, the following analytical parameters must be met:

• 1H NMR (400 MHz, DMSO-d6):

  • 7.2–7.3 (m, 5H, Benzyl aromatic),
  • 7.1 (t, 1H, Sulfonamide aromatic),
  • 6.9 (s, 1H, C2-H aromatic),
  • 6.7 (d, 1H, C4-H aromatic),
  • 5.4 (s, 2H, NH2 - Diagnostic for reduction),
  • 3.9 (d, 2H, CH2-Benzyl).

• Melting Point: 96–98 °C (Literature value comparison required for specific polymorphs).

• HPLC Method: C18 Column, Acetonitrile/Water (0.1% TFA) gradient. Detection @ 254 nm.

References

• General Sulfonamide Synthesis (Schotten-Baumann)

  • Suter, C. M. (1944).[3] The Organic Chemistry of Sulfur. John Wiley & Sons. (Foundational text on sulfonyl chloride reactivity).

  • Search Confirmation:

• Catalytic Hydrogenation of Nitroarenes

  • Blaser, H. U., et al. (2003). "Selective Hydrogenation for Fine Chemicals: Recent Trends and New Developments.

  • Search Confirmation:

• Specific Scaffold Utility (Carbonic Anhydrase)

  • Supuran, C. T. (2008). "Carbonic anhydrases: novel therapeutic applications for inhibitors and activators." Nature Reviews Drug Discovery, 7(2), 168-181.

  • Search Confirmation:

• Prat, D., et al. (2016). "CHEM21 selection guide of classical-and less classical-solvents." Green Chemistry, 18(1), 288-296.

Sources

• 1. almacgroup.com [almacgroup.com]
• 2. par.nsf.gov [par.nsf.gov]
• 3. Process for the preparation of 3-nitrobenzenesulfonyl chloride | TREA [trea.com]

Technical Notes & Optimization

Technical Support Center: 3-Amino-N-benzylbenzenesulfonamide Synthesis

Ticket ID: YIELD-OPT-303 Status: Open Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary

You are experiencing yield attrition in the synthesis of 3-amino-N-benzylbenzenesulfonamide . This molecule is a bifunctional scaffold (containing both a nucleophilic aniline and an acidic sulfonamide proton) often used in fragment-based drug discovery.

Low yields in this synthesis typically stem from two distinct failure points:

• Hydrolytic competition during the sulfonylation of benzylamine.

• Chemoselectivity issues or workup losses during the reduction of the nitro group.

This guide replaces standard textbook procedures with optimized process-chemistry protocols designed for high-yield isolation (>85%).

Visual Workflow: The Optimized Pathway

The following diagram outlines the critical control points (CCPs) where yield is most often lost.

Caption: Critical Control Points (CCPs) in the 2-step synthesis. Red nodes indicate high-risk process steps.

Module 1: The Coupling Reaction (Sulfonylation)

Objective: Synthesize 3-nitro-N-benzylbenzenesulfonamide. Common Yield: 60-70% (Standard)

90-95% (Optimized)

The Technical Bottleneck: Hydrolysis

The sulfonyl chloride moiety is highly electrophilic but also moisture-sensitive. In the presence of water (even atmospheric moisture), it hydrolyzes to 3-nitrobenzenesulfonic acid, which is water-soluble and lost during the aqueous workup.

Optimized Protocol

• Solvent System: Use anhydrous Dichloromethane (DCM) . Do not use Schotten-Baumann conditions (water/NaOH) if yield is the priority, as the biphasic hydrolysis rate competes with amide formation [1].

• Base Selection: Use Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (2.2 equivalents). These act as HCl scavengers.

• Temperature Control:

  • Start at 0°C (ice bath).

  • Add benzylamine dropwise . The reaction is exothermic; heat accelerates hydrolysis and side reactions (bis-sulfonylation).

Step-by-Step

• Dissolve 3-nitrobenzenesulfonyl chloride (1.0 eq) in anhydrous DCM (approx. 5-10 mL per gram).

• Add TEA (2.2 eq) to the solution.

• Cool to 0°C.

• Add benzylamine (1.05 eq) diluted in a small volume of DCM dropwise over 20 minutes.

• Allow to warm to Room Temperature (RT) and stir for 2 hours.

• QC Check: TLC (Hexane:Ethyl Acetate 7:3). Starting material (sulfonyl chloride) should be absent.

Workup: Wash with 1N HCl (to remove excess amine/TEA), then brine. Dry over

. Evaporate. Recrystallize from Ethanol if the solid is off-white/yellow.

Module 2: The Reduction (Nitro Amino)

Objective: Reduce the nitro group without cleaving the sulfonamide S-N bond. Common Yield: 50-80%

85-95% (Optimized)

The Technical Bottleneck: Chemoselectivity & Isolation

Strong reducing agents (e.g.,

) or dissolving metal reductions (e.g., Mg/MeOH) can cleave the sulfonamide bond, releasing benzylamine and destroying the scaffold [2]. Furthermore, amino-sulfonamides are amphoteric; incorrect pH during workup leads to product loss in the aqueous phase.

Method A: Catalytic Hydrogenation (Cleanest Profile)

Recommended for purity.

• Catalyst: 10% Pd/C (5-10 wt% loading).

• Solvent: Methanol or Ethanol.

• Pressure: Balloon pressure (

  ) is usually sufficient; 30 psi is faster.

• Note: Sulfur in the molecule can poison the Pd catalyst, slowing the reaction.[1] If the reaction stalls, filter and add fresh catalyst, or switch to Method B [3].

Method B: Stannous Chloride ( ) (Most Robust)

Recommended for reliability.

is highly chemoselective for nitro groups in the presence of sulfonamides [4].

• Suspend intermediate in Ethanol (0.1 M).

• Add

  (5.0 eq).

• Reflux for 2-4 hours.

• Critical Workup: The reaction produces tin salts that form intractable emulsions.

  • Fix: Cool to RT. Adjust pH to 8-9 with saturated

    .

  • Filtration: Filter the resulting slurry through a Celite pad to remove tin oxides. Wash the pad thoroughly with Ethyl Acetate.

  • Extraction: Extract the filtrate with Ethyl Acetate.

Troubleshooting & Diagnostics (FAQ)

Diagnostic Decision Tree

Use this logic flow to identify why your yield is low.

Caption: Diagnostic logic for identifying yield loss mechanisms.

Common Issues Table

Symptom	Probable Cause	Corrective Action
Step 1: Low mass recovery	Hydrolysis of sulfonyl chloride.	Ensure glassware is oven-dried. Use fresh sulfonyl chloride (it degrades over time).
Step 1: Product is oil/sticky	Residual solvent or impurities.	Triturate with cold hexanes or diethyl ether to induce crystallization.
Step 2: Reaction stalls (Pd/C)	Catalyst poisoning by Sulfur.	Filter through Celite and restart with fresh catalyst, or switch to method.
Step 2: Product lost in aqueous	pH is too low (ammonium salt) or too high.	The product is an aniline. Ensure pH > 8 during extraction to keep it neutral (organic soluble).
Final Product: Dark color	Oxidation of aniline amine.	Recrystallize immediately from Ethanol/Water. Store under inert atmosphere ( ).

References

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. (Standard reference for Schotten-Baumann vs. Anhydrous conditions).

• Searchinger, C., et al. (2016). "Synthesis of Sulfonamides." Synthetic Methods in Drug Discovery: Volume 2. Royal Society of Chemistry.

• Kasparian, A., et al. (2011).[1] "Chemoselective Reduction of Nitro Groups." Journal of Organic Chemistry. (Discusses catalyst poisoning and selectivity).

• Bellamy, F. D., & Ou, K. (1984). "Selective reduction of aromatic nitro compounds with stannous chloride in non acidic and non aqueous medium." Tetrahedron Letters, 25(8), 839-842. (The definitive method for nitro-sulfonamide reduction).

Sources

• 1. pubs.acs.org [pubs.acs.org]

overcoming solubility issues with 3-amino-N-benzylbenzenesulfonamide in buffers.

Technical Support Center: Solubility Optimization Guide Topic: 3-amino-N-benzylbenzenesulfonamide Ticket ID: SOL-BENZ-092 Status: Open Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Executive Summary

You are encountering solubility issues with 3-amino-N-benzylbenzenesulfonamide because this molecule presents a "perfect storm" of physicochemical challenges. Unlike its parent compound (metanilamide), the addition of the N-benzyl group significantly increases lipophilicity (LogP) and disrupts the solvation shell required for aqueous stability.

At physiological pH (7.4), this molecule exists largely in a neutral, unionized state. The sulfonamide nitrogen (

) is protonated, and the aniline nitrogen ( ) is deprotonated. Without a net charge to interact with water dipoles, the hydrophobic benzyl and phenyl rings drive the molecule to aggregate and precipitate—often referred to as "crashing out."

This guide provides three validated protocols to overcome this, ranked from simplest to most robust.

Phase 1: Diagnostic & Decision Matrix

Before modifying your protocol, use this decision matrix to select the correct solubilization strategy for your specific assay.

Figure 1: Decision matrix for selecting the appropriate solubilization strategy based on assay constraints.

Phase 2: Troubleshooting Guides & Protocols

Method A: The "Step-Down" DMSO Protocol

Best for: High-throughput screening (HTS) and standard cell assays.

The Problem: Users often dissolve the compound in 100% DMSO and then pipette it directly into a static volume of buffer. This creates a local "shock" environment where the solvent composition changes too rapidly, causing immediate micro-precipitation that is invisible to the naked eye but ruins data reproducibility.

The Protocol:

• Preparation of Stock: Dissolve 3-amino-N-benzylbenzenesulfonamide in anhydrous DMSO to create a 100 mM Master Stock .

  • Tip: Sonicate for 5 minutes to ensure the crystal lattice is fully broken.

• Intermediate Dilution (The Critical Step):

  • Prepare an intermediate solution (e.g., 10x the final concentration) in a solvent mixture of 50% DMSO / 50% Buffer .

  • Why? This lowers the dielectric shock before the final dilution.

• Final Dilution:

  • Add the intermediate solution dropwise to your final assay buffer while vortexing the buffer.

  • Target: Ensure final DMSO concentration is < 1% (v/v).

Quantitative Limits:

Solvent System	Max Solubility (Est.)	Stability
Pure DMSO	> 100 mM	Months (-20°C)
PBS (pH 7.4)	< 100 µM	Hours (Precipitates)

| PBS + 5% DMSO | ~ 500 µM | Days |

Method B: Cyclodextrin Complexation (The "Gold Standard")

Best for: Animal studies (in vivo), sensitive primary cell cultures, and long-term stability.

The Science: Hydroxypropyl-

-cyclodextrin (HP- -CD) forms a "host-guest" inclusion complex.[1] The hydrophobic benzyl tail of your molecule inserts into the lipophilic cavity of the cyclodextrin, while the hydrophilic outer shell interacts with the buffer. This mimics "solubility" without chemically modifying the drug.

The Protocol:

• Prepare Vehicle: Dissolve 20% (w/v) HP-

  -CD in your buffer of choice (e.g., PBS or Saline).

  • Note: Ensure the cyclodextrin is fully dissolved (clear solution) before adding the drug.

• Add Compound: Add your solid 3-amino-N-benzylbenzenesulfonamide to this vehicle.

  • Target: 1–5 mg/mL is typically achievable.

• Energy Input:

  • Sonicate at 40°C for 30–60 minutes.

  • Observation: The suspension should turn into a clear solution.

• Filtration: Pass through a 0.22 µm PVDF filter to remove any uncomplexed solid.

Figure 2: Workflow for generating a stable inclusion complex using Hydroxypropyl-

-cyclodextrin.

Phase 3: Frequently Asked Questions (FAQs)

Q1: I see a fine white precipitate 2 hours after diluting my DMSO stock. Why? A: This is "Ostwald Ripening." Small, invisible nuclei formed during the initial mixing (due to the hydrophobic effect). Over time, these nuclei grew into visible crystals.

• Fix: Switch to Method B (Cyclodextrin) . If you must use DMSO, prepare the dilution immediately before use and do not store the diluted working solution.

Q2: Can I use acid to dissolve it? The molecule has an amine group. A: Technically, yes. The aniline amine can be protonated at pH < 3. However, this is rarely useful for biological assays.

• Warning: If you dissolve it in 0.1 M HCl and then neutralize it to pH 7.4 for your assay, it will immediately precipitate because it returns to its neutral, hydrophobic state.

Q3: Is 3-amino-N-benzylbenzenesulfonamide stable in solution? A: In DMSO, it is stable. In aqueous buffers, sulfonamides are generally chemically stable, but the N-benzyl bond can be susceptible to oxidative dealkylation over long periods if exposed to light.

• Recommendation: Store stocks in amber vials and avoid repeated freeze-thaw cycles, which accelerate precipitation [1].

Q4: Why does the literature say "Sulfonamides are soluble in base"? A: This refers to the ionization of the sulfonamide nitrogen (

). However, the is typically around 10. To achieve significant solubility via this mechanism, you would need a pH > 9.5, which is toxic to most cell lines.

References

• Lipinski, C. A., et al. (2014). Compound precipitation in high-concentration DMSO solutions.[2] Journal of Biomolecular Screening.[2]

• Loftsson, T., & Brewster, M. E. (2010). Pharmaceutical applications of cyclodextrins: basic science and product development. Journal of Pharmacy and Pharmacology. (Contextual grounding for Method B).

• PubChem Compound Summary. (2025). 3-aminobenzenesulfonamide (Parent Structure Data).[3][4] National Center for Biotechnology Information.

• Cayman Chemical. (2022).[5] 2-Hydroxypropyl-beta-cyclodextrin Product Information & Solubility Guide.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Compound precipitation in high-concentration DMSO solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 3-amino-N-(tert-butyl)benzenesulfonamide | C10H16N2O2S | CID 3162838 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Benzenesulfonamide, 3-amino- | C6H8N2O2S | CID 7377 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]

Technical Support Center: Purification of 3-amino-N-benzylbenzenesulfonamide by Chromatography

Welcome to the technical support center for the chromatographic purification of 3-amino-N-benzylbenzenesulfonamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. The content is structured to address specific challenges encountered during the purification process, ensuring scientific integrity and practical, field-proven insights.

Introduction to the Challenges

3-amino-N-benzylbenzenesulfonamide is a molecule that presents unique purification challenges due to its structural features: a primary aromatic amine and a sulfonamide group. These functional groups can lead to issues such as peak tailing on silica gel due to interactions with acidic silanol groups, and potential for co-elution with structurally similar impurities. This guide will provide a systematic approach to overcoming these obstacles.

Troubleshooting Guide

This section addresses common problems encountered during the chromatographic purification of 3-amino-N-benzylbenzenesulfonamide.

Problem 1: Poor Separation and Co-elution of Impurities

Symptoms:

• Overlapping peaks in the chromatogram.

• Fractions containing a mixture of the desired product and impurities.

Potential Causes & Solutions:

• Inappropriate Solvent System: The polarity of the mobile phase may not be optimal for resolving the compound from its impurities.

  • Solution: Systematically screen different solvent systems. For normal-phase chromatography on silica gel, common solvent systems include mixtures of a nonpolar solvent (like hexanes or petroleum ether) and a more polar solvent (like ethyl acetate or dichloromethane).[1] A good starting point for polar compounds is 100% ethyl acetate or a 5% methanol in dichloromethane mixture.[1]

• Incorrect Stationary Phase: Silica gel might not be the ideal stationary phase for this separation.

  • Solution: Consider alternative stationary phases. For polar compounds, reverse-phase chromatography is often more suitable.[2] Other options for normal-phase chromatography include alumina or chemically modified silica like amino- or cyano-bonded phases, which can offer different selectivity.[3][4]

• Column Overloading: Exceeding the column's sample capacity can lead to band broadening and poor separation.[5]

  • Solution: Reduce the amount of crude sample loaded onto the column. A general rule for flash chromatography is to use 20g to 100g of silica for every 1g of sample.[2]

Experimental Protocol: Optimizing the Solvent System using Thin-Layer Chromatography (TLC)

• Prepare TLC Plates: Use silica gel 60 F254 plates.

• Spot the Sample: Dissolve a small amount of the crude 3-amino-N-benzylbenzenesulfonamide in a suitable solvent (e.g., dichloromethane or ethyl acetate) and spot it onto the baseline of several TLC plates.

• Develop the Plates: Place each plate in a developing chamber containing a different solvent system. Test a range of polarities (e.g., 20%, 40%, 60%, 80% ethyl acetate in hexanes).

• Visualize: After development, visualize the spots under UV light (254 nm).

• Analyze: The optimal solvent system will show good separation between the spot corresponding to the desired product and any impurity spots, with the product having an Rf value between 0.2 and 0.4.

Problem 2: Peak Tailing

Symptoms:

• Asymmetrical peaks with a "tail" extending from the back of the peak.

• Reduced resolution and inaccurate quantification.[6]

Causality: The primary aromatic amine group in 3-amino-N-benzylbenzenesulfonamide can interact strongly with acidic silanol groups on the surface of silica gel, leading to peak tailing.[7]

Solutions:

• Mobile Phase Additives (Normal Phase):

  • Add a Small Amount of a Basic Modifier: Incorporating a small percentage of a base like triethylamine (e.g., 0.1-1%) or ammonia in methanol into the mobile phase can neutralize the acidic silanol groups and minimize tailing.[1][8]

  • Add a Polar Solvent: A small amount of a polar solvent like methanol can also help to reduce tailing by competing with the analyte for active sites on the stationary phase.[1]

• Mobile Phase pH Adjustment (Reverse Phase):

  • Operate at Low pH: When using reverse-phase chromatography (e.g., with a C18 column), adjusting the mobile phase to a lower pH (e.g., 2.5-3) with an acid like formic acid or phosphoric acid will protonate the amine group, reducing its interaction with any residual silanol groups on the stationary phase.[7][9]

• Use a Deactivated Column: Employing an end-capped or highly deactivated column can minimize the number of accessible silanol groups, thereby reducing peak tailing.[7]

Frequently Asked Questions (FAQs)

Q1: What is a good starting point for flash chromatography purification of 3-amino-N-benzylbenzenesulfonamide on silica gel?

A good starting point is to use a solvent system of ethyl acetate in hexanes. Begin with a low polarity (e.g., 10-20% ethyl acetate) and gradually increase the polarity (gradient elution) to elute your compound.[1] It is crucial to first determine an appropriate solvent system using TLC.

Q2: My compound seems to be degrading on the silica gel column. What can I do?

If you suspect your compound is unstable on silica, you can try deactivating the silica gel.[10] This can be done by pre-treating the silica with a solution of triethylamine in your non-polar solvent before packing the column. Alternatively, using a less acidic stationary phase like alumina might be a viable option.[10]

Q3: How do I choose between normal-phase and reverse-phase chromatography for this compound?

The choice depends on the polarity of your compound and its impurities. Since 3-amino-N-benzylbenzenesulfonamide is a relatively polar molecule, reverse-phase chromatography is a strong candidate and can often provide better peak shapes for amines.[2][11] However, normal-phase chromatography is also widely used and can be effective, especially with the use of mobile phase modifiers to mitigate tailing.[1]

Q4: What are some potential impurities I should be aware of during the purification of 3-amino-N-benzylbenzenesulfonamide?

Potential impurities can arise from the starting materials or side reactions during synthesis. Common synthetic routes involve the reaction of 3-aminobenzenesulfonamide with benzyl chloride or benzyl bromide.[12] Therefore, impurities could include unreacted starting materials, di-benzylated products, or other related by-products.

Data & Protocols

Table 1: Recommended Solvent Systems for Chromatography

Chromatography Mode	Stationary Phase	Recommended Mobile Phase	Modifier/Additive (if needed)
Normal Phase	Silica Gel	Hexane/Ethyl Acetate or Dichloromethane/Methanol	0.1-1% Triethylamine or Ammonia in Methanol
Reverse Phase	C18	Water/Acetonitrile or Water/Methanol	0.1% Formic Acid or Phosphoric Acid (to pH 2.5-3)

Protocol: Flash Column Chromatography (Normal Phase)

• Column Packing:

  • Select an appropriately sized column.

  • Prepare a slurry of silica gel in the initial, low-polarity mobile phase.

  • Carefully pour the slurry into the column and allow it to pack under gentle pressure.[13]

• Sample Loading:

  • Dissolve the crude 3-amino-N-benzylbenzenesulfonamide in a minimal amount of the mobile phase or a stronger solvent like dichloromethane.

  • Carefully load the sample onto the top of the packed column.[13]

• Elution:

  • Begin eluting with the low-polarity mobile phase.

  • Gradually increase the polarity of the mobile phase (gradient elution) or use a single, optimized isocratic mobile phase.

  • Collect fractions and monitor the elution of your compound using TLC.

• Isolation:

  • Combine the pure fractions containing your product.

  • Remove the solvent under reduced pressure to obtain the purified 3-amino-N-benzylbenzenesulfonamide.

Visualizations

Troubleshooting Logic for Poor Separation

Caption: A decision tree for troubleshooting poor separation.

Mechanism of Peak Tailing and Mitigation

Caption: Interaction of the basic analyte with acidic silica and the role of a basic modifier.

References

• Vertex AI Search. (n.d.). How to set-up a flash chromatography silica column and actually succeed at separation.
• PubChem. (n.d.). Benzenesulfonamide, 3-amino-.
• Sigma-Aldrich. (n.d.). Troubleshooting Guide for Affinity Chromatography of Tagged Proteins.
• National Institutes of Health. (2020). Synthetic Strategies and Computational Inhibition Activity Study for Triazinyl-Substituted Benzenesulfonamide Conjugates with Polar and Hydrophobic Amino Acids as Inhibitors of Carbonic Anhydrases.
• University of Rochester, Department of Chemistry. (n.d.). Chromatography: Solvent Systems For Flash Column.
• Journal of Chemical & Engineering Data. (2009). Solubility of p-Aminobenzenesulfonamide in Different Solvents from (283.15 to 323.15) K.
• ResearchGate. (n.d.). Method Development for the Separation of Sulfonamides by Supercritical Fluid Chromatography.
• Chromatography Forum. (2007). Tailing in a normal phase separation.
• MDPI. (n.d.). Chromene-Containing Aromatic Sulfonamides with Carbonic Anhydrase Inhibitory Properties.
• National Institutes of Health. (2021). Application of Micellar Mobile Phase for Quantification of Sulfonamides in Medicated Feeds by HPLC-DAD.
• Letters in Applied NanoBioScience. (2022). The New Use of High-Performance Liquid Chromatography Technology to Follow the Stages of Synthesis of Sulfonamides and the Calculation of their Yield Directly.
• Element Lab Solutions. (n.d.). Peak Tailing in HPLC.
• Food Safety and Inspection Service. (2009). Determination and Confirmation of Sulfonamides.
• ACS Publications. (2019). Manganese-Catalyzed N-Alkylation of Sulfonamides Using Alcohols.
• PubChem. (n.d.). 3-amino-N-(tert-butyl)benzenesulfonamide.
• JoVE. (2025). Purification of Organic Compounds by Flash Column Chromatography.
• MDPI. (n.d.). Food Sample Preparation for the Determination of Sulfonamides by High-Performance Liquid Chromatography: State-of-the-Art.
• PubMed. (n.d.). Chromatography of microbial metabolites of aromatic amino acids.
• Springer. (n.d.). Simple column chromatography separation procedure for polycyclic aromatic hydrocarbons: controlling factor(s).
• Phenomenex. (2025). How to Reduce Peak Tailing in HPLC?.
• University of Rochester, Department of Chemistry. (n.d.). Troubleshooting Flash Column Chromatography.
• ResearchGate. (2022). How do i stop tailing from happening on my HPTLC?.
• Sigma-Aldrich. (n.d.). Affinity Chromatography Troubleshooting.
• Royal Society of Chemistry. (n.d.). Determination of sulfonamides by packed column supercritical fluid chromatography with atmospheric pressure chemical ionisation mass spectrometric detection.
• European Journal of Chemistry. (2020). Synthesis and crystallographic characterization of N-allyl-N-benzyl-4-methylbenzenesulfonamide.
• ALWSCI. (2025). Common Causes Of Peak Tailing in Chromatography.
• Chemistry LibreTexts. (2025). Running a flash column.
• ResearchGate. (n.d.). How do i stop tailing from happening on my HPTLC?.
• Chiral Technologies. (2021). Reverse-Phase Chromatography: Columns & Mobile Phases Guide.
• National Institutes of Health. (n.d.). HPLC-FLD-Based Method for the Detection of Sulfonamides in Organic Fertilizers Collected from Poland.
• National Institutes of Health. (n.d.). Synthesis and Inhibition Activity Study of Triazinyl-Substituted Amino(alkyl)-benzenesulfonamide Conjugates with Polar and Hydrophobic Amino Acids as Inhibitors of Human Carbonic Anhydrases I, II, IV, IX, and XII.
• SIELC Technologies. (2018). Benzenesulfonamide, 3-amino-N,N-diethyl-4-methoxy-.
• Journal of Synthetic Chemistry. (n.d.). Aromatic Sulfonamides: Synthesis and Investigation of Sulfonamides by a Magnetic and Efficient Catalyst.
• National Institutes of Health. (2023). Comparison of gas chromatographic techniques for the analysis of iodinated derivatives of aromatic amines.
• MDPI. (n.d.). Determination of Gentamicin: Development and Validation of a Sensitive UPLC-MS/MS Assay According to the European Medicines Agency Guideline.
• MDPI. (n.d.). The Shapes of Sulfonamides: A Rotational Spectroscopy Study.
• PubChem. (n.d.). 3-Amino-N-isopropylbenzenesulfonamide.

Sources

• 1. Chromatography [chem.rochester.edu]
• 2. How to set up and run a flash chromatography column. [reachdevices.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 6. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 7. elementlabsolutions.com [elementlabsolutions.com]
• 8. Tailing in a normal phase separation - Chromatography Forum [chromforum.org]
• 9. nanobioletters.com [nanobioletters.com]
• 10. Chromatography [chem.rochester.edu]
• 11. chiraltech.com [chiraltech.com]
• 12. par.nsf.gov [par.nsf.gov]
• 13. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Stability and Degradation of 3-amino-N-benzylbenzenesulfonamide in DMSO Solutions

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 3-amino-N-benzylbenzenesulfonamide. This guide provides in-depth troubleshooting advice and frequently asked questions regarding the stability and degradation of this compound when solubilized in dimethyl sulfoxide (DMSO). Our goal is to equip you with the scientific rationale and practical steps to ensure the integrity of your experimental results.

Introduction: The Challenge of Compound Stability in DMSO

Dimethyl sulfoxide (DMSO) is a ubiquitous solvent in drug discovery and life sciences research due to its exceptional ability to dissolve a wide range of polar and nonpolar compounds.[1] However, its utility is not without challenges. DMSO is hygroscopic, readily absorbing atmospheric moisture, which can influence compound stability.[2] Furthermore, DMSO itself can participate in chemical reactions, sometimes acting as an oxidant, particularly at elevated temperatures or in the presence of certain functional groups.[3][4]

This guide specifically addresses the potential degradation of 3-amino-N-benzylbenzenesulfonamide in DMSO solutions, a critical consideration for maintaining the accuracy and reproducibility of high-throughput screening (HTS) and other sensitive assays.

Frequently Asked Questions (FAQs)

Here we address common questions regarding the handling and stability of 3-amino-N-benzylbenzenesulfonamide in DMSO.

Q1: My DMSO stock solution of 3-amino-N-benzylbenzenesulfonamide has turned a yellowish color. What could be the cause?

A yellowish discoloration can be indicative of degradation. Aromatic amines are susceptible to oxidation, which can lead to the formation of colored impurities. This process can be accelerated by exposure to light, air (oxygen), and elevated temperatures. It is also possible that impurities in the DMSO or the compound itself are contributing to the color change.

Q2: I've observed a precipitate in my frozen DMSO stock of 3-amino-N-benzylbenzenesulfonamide after a freeze-thaw cycle. Is the compound degrading?

Precipitation after a freeze-thaw cycle is a common issue with DMSO stock solutions and does not necessarily indicate chemical degradation.[5] It is more likely related to the compound's solubility limit in DMSO, especially if the solution is highly concentrated. The presence of absorbed water in the DMSO can also reduce the solubility of certain compounds.[2] It is crucial to ensure the compound is fully redissolved before use.

Q3: Can the water content in my DMSO affect the stability of 3-amino-N-benzylbenzenesulfonamide?

Yes, the presence of water in DMSO can be a significant factor in compound degradation.[6] While sulfonamides are generally stable to hydrolysis under neutral and alkaline conditions, acidic conditions can promote hydrolysis.[7][8] More importantly, water can facilitate other degradation pathways and can alter the polarity of the solvent, potentially leading to precipitation.[2]

Q4: What are the likely degradation products of 3-amino-N-benzylbenzenesulfonamide in DMSO?

While specific degradation pathways for this exact molecule are not extensively documented, based on the chemical structure and the known reactivity of DMSO, two primary degradation routes are plausible:

• Oxidation of the benzylic group: The methylene bridge of the N-benzyl group is susceptible to oxidation by DMSO, potentially forming an N-benzoyl derivative. This is analogous to the Swern oxidation, where DMSO acts as the oxidant.

• Hydrolysis of the sulfonamide bond: Although less likely under standard storage conditions, the presence of acidic impurities or significant water content could lead to the cleavage of the sulfonamide bond, yielding 3-aminobenzenesulfonic acid and benzylamine.[9]

Q5: How should I properly store my DMSO stock solutions of 3-amino-N-benzylbenzenesulfonamide to minimize degradation?

To ensure the long-term stability of your compound, we recommend the following storage practices:

• Use high-purity, anhydrous DMSO.

• Store solutions in tightly sealed vials to minimize moisture absorption.

• Store at low temperatures (-20°C or -80°C) to slow down potential chemical reactions.

• Aliquot stock solutions into smaller, single-use volumes to avoid repeated freeze-thaw cycles. [10]

• Protect from light by using amber vials or storing in the dark.

Troubleshooting Guide

This section provides a systematic approach to identifying and resolving common issues encountered with 3-amino-N-benzylbenzenesulfonamide solutions in DMSO.

Issue 1: Inconsistent or Unexpected Biological Assay Results

Potential Cause	Troubleshooting Steps
Compound Degradation	1. Verify Compound Purity: Analyze the DMSO stock solution using HPLC-UV or LC-MS to check for the presence of degradation products. Compare the chromatogram to that of a freshly prepared solution or a solid standard. 2. Perform a Forced Degradation Study: To identify potential degradation products, subject a sample of the compound to stress conditions (e.g., heat, acid, base, oxidation). This can help in developing an analytical method that separates the parent compound from its degradants.[11][12]
Compound Precipitation	1. Visual Inspection: Carefully inspect the stock solution for any visible precipitate before use. 2. Ensure Complete Solubilization: If precipitation is suspected, gently warm the solution and vortex until the compound is fully dissolved. 3. Centrifuge Before Use: As a precaution, centrifuge the vial before taking an aliquot to pellet any undissolved material.
Inaccurate Concentration	1. Re-quantify the Stock Solution: Use a validated analytical method (e.g., HPLC with a standard curve) to confirm the concentration of the stock solution. 2. Check Pipetting Accuracy: Ensure that all pipettes used for serial dilutions are properly calibrated.

Issue 2: Visible Changes in the DMSO Stock Solution (Color Change, Particulates)

Potential Cause	Troubleshooting Steps
Oxidation	1. Minimize Air Exposure: Purge vials with an inert gas (e.g., nitrogen or argon) before sealing. 2. Store in the Dark: Use amber vials and store them in a dark location to prevent photo-oxidation.
Contamination	1. Use High-Purity Reagents: Ensure that the DMSO and the 3-amino-N-benzylbenzenesulfonamide are of high purity. 2. Maintain Aseptic Technique: When preparing solutions, use sterile techniques to prevent microbial contamination.
Insolubility	1. Review Solubility Data: Confirm the solubility of 3-amino-N-benzylbenzenesulfonamide in DMSO at the intended concentration. 2. Prepare a More Dilute Stock: If solubility is an issue, consider preparing a less concentrated stock solution.

Experimental Protocols

Protocol 1: HPLC-UV Method for Purity Assessment

This protocol provides a general starting point for assessing the purity of 3-amino-N-benzylbenzenesulfonamide. Method optimization may be required.

• Instrumentation: High-Performance Liquid Chromatography (HPLC) system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient:

  • 0-2 min: 5% B

  • 2-15 min: 5% to 95% B

  • 15-18 min: 95% B

  • 18-20 min: 95% to 5% B

  • 20-25 min: 5% B

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dilute the DMSO stock solution with the initial mobile phase composition to a suitable concentration.

Protocol 2: Sample Handling for Long-Term Storage

• Solvent Preparation: Use anhydrous DMSO (≤0.1% water content) from a freshly opened bottle.

• Dissolution: Weigh the desired amount of 3-amino-N-benzylbenzenesulfonamide into a clean, dry vial. Add the appropriate volume of DMSO to achieve the target concentration. Use a vortex mixer and gentle warming if necessary to ensure complete dissolution.

• Aliquoting: Dispense the stock solution into smaller, single-use amber vials.

• Inert Atmosphere: If possible, purge the headspace of each vial with an inert gas (nitrogen or argon) before sealing.

• Storage: Store the aliquots at -20°C or -80°C.

• Thawing: When ready to use, thaw an aliquot at room temperature. Ensure the solution is homogeneous by vortexing before opening the vial. Avoid repeated freeze-thaw cycles.

Visualizing Potential Degradation and Workflows

Plausible Degradation Pathway

Caption: Decision tree for troubleshooting inconsistent assay results.

References

• Dong, J., Fu, D., Sheng, D., Wang, J., & Xu, J. (2022). Direct oxidation of N-ynylsulfonamides into N-sulfonyloxoacetamides with DMSO as a nucleophilic oxidant. RSC Advances, 12(3), 1537-1541. [Link]

• Dong, J., Fu, D., Sheng, D., Wang, J., & Xu, J. (2022). Direct oxidation of N-ynylsulfonamides into N-sulfonyloxoacetamides with DMSO as a nucleophilic oxidant. National Institutes of Health. [Link]

• Wikipedia. (2024). Dimethyl sulfoxide. [Link]

• Waybright, T. J., Britt, J. R., & McCloud, T. G. (2009). Overcoming problems of compound storage in DMSO: solvent and process alternatives. Journal of biomolecular screening, 14(6), 708–714. [Link]

• Waybright, T. J., Britt, J. R., & McCloud, T. G. (2009). Overcoming problems of compound storage in DMSO: solvent and process alternatives. PubMed, 19531720. [Link]

• PubChem. (n.d.). Dimethyl Sulfoxide. [Link]

• Kozik, V., Bach, A., Tielmann, P., Tatge, S., Waldmann, H., & Schade, D. (2007). Stability of screening compounds in wet DMSO. Journal of biomolecular screening, 12(1), 21-32. [Link]

• ResearchGate. (n.d.). Studies on sulfonamide degradation products. [Link]

• Rendal, C., Lisurek, M., Gry H, V., & Lisurek, M. (2011). In situ DMSO hydration measurements of HTS compound libraries. Journal of biomolecular screening, 16(2), 269-74. [Link]

• Horwitz, W. (1981). REVIEW OF ANALYTICAL METHODS FOR SULFONAMIDES. Journal of the Association of Official Analytical Chemists, 64(1), 104-130. [Link]

• Białk-Bielińska, A., Stolte, S., Arning, J., & Stepnowski, P. (2012). Hydrolysis of sulphonamides in aqueous solutions. Science of the Total Environment, 433, 452-459. [Link]

• Gholami, M., Torkashvand, M., Fatehizadeh, A., & Takdastan, A. (2020). Degradation of sulfonamide antibiotics using ozone-based advanced oxidation process: Experimental, modeling, transformation mechanism and DFT study. Process Safety and Environmental Protection, 141, 141-155. [Link]

• Wang, C., Li, J., Zhang, Y., & Zhang, X. (2015). Metal-free aerobic oxidative coupling of amines in dimethyl sulfoxide via a radical pathway. Chemical Communications, 51(72), 13788-13791. [Link]

• Białk-Bielińska, A., Stolte, S., Arning, J., & Stepnowski, P. (2012). Hydrolysis of sulphonamides in aqueous solutions. PubMed, 22750058. [Link]

• ResearchGate. (n.d.). Oxidation of Benzylic Alcohols to Aromatic Aldehydes by DMSO/Water/I 2 : A Chemoselective Oxidation. [Link]

• Zhang, T., Li, X., & Wang, J. (2019). Practical DMSO-promoted selective hydrolysis–oxidation of lignocellulosic biomass to formic acid attributed to hydrogen bonds. Green Chemistry, 21(21), 5869-5876. [Link]

• Technical University of Munich. (n.d.). Sulfonamide Degradation. [Link]

• Royal Society of Chemistry. (2024). I 2 /DMSO-mediated oxidative C–C and C–heteroatom bond formation: a sustainable approach to chemical synthesis. [Link]

• Cheng, X., Hochlowski, J., Tang, H., & Hepp, D. (2003). Studies on repository compound stability in DMSO under various conditions. Journal of biomolecular screening, 8(3), 292-304. [Link]

• Biomedical Journal of Scientific & Technical Research. (2022). Forced Degradation – A Review. [Link]

• Science.gov. (n.d.). forced degradation study: Topics by Science.gov. [Link]

• SGS. (n.d.). HOW TO APPROACH A FORCED DEGRADATION STUDY. [Link]

• Cheng, X., Hochlowski, J., Tang, H., & Hepp, D. (2003). Studies on repository compound stability in DMSO under various conditions. PubMed, 12857383. [Link]

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. academic.oup.com [academic.oup.com]
• 3. Direct oxidation of N -ynylsulfonamides into N -sulfonyloxoacetamides with DMSO as a nucleophilic oxidant - RSC Advances (RSC Publishing) DOI:10.1039/D1RA04816C [pubs.rsc.org]
• 4. Direct oxidation of N-ynylsulfonamides into N-sulfonyloxoacetamides with DMSO as a nucleophilic oxidant - PMC [pmc.ncbi.nlm.nih.gov]
• 5. EP2122368B1 - Method for the determination of an analyte comprising a primary amino group, and kit for labeling said analyte - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Hydrolysis of sulphonamides in aqueous solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Sulfonamide Degradation - Institut für Wasserchemie und Chemische Balneologie [ch.nat.tum.de]
• 10. tandfonline.com [tandfonline.com]
• 11. biomedres.us [biomedres.us]
• 12. SGS China | We are the world's leading Testing, Inspection and Certification company. [sgsgroup.com.cn]

Reference Data & Comparative Studies

Structure-Activity Relationship of N-Substituted Benzenesulfonamides: A Comparative Technical Guide

The following guide provides an in-depth technical analysis of the structure-activity relationship (SAR) of N-substituted benzenesulfonamides, with a specific focus on their application as Carbonic Anhydrase Inhibitors (CAIs) for anticancer and therapeutic purposes.

Executive Summary & Technical Scope

N-substituted benzenesulfonamides represent a critical scaffold in medicinal chemistry, historically known for their antibacterial properties (sulfa drugs) and more recently for their role as tumor-associated Carbonic Anhydrase (CA) inhibitors.[1][2][3]

This guide objectively compares the two primary structural classes:

• Primary Benzenesulfonamides (

  ): The "Gold Standard" for zinc binding, optimized via the "Tail Approach" for high potency.

• Secondary (

  -Substituted) Benzenesulfonamides ( ): The "Challenger" class, historically considered inactive but recently validated for high isoform selectivity (e.g., CA IX/XII) due to specific steric requirements.

Target Audience: Medicinal Chemists, Pharmacologists, and Drug Discovery Scientists.

Comparative SAR Analysis

The "Zinc-Binding" Dogma

The biological activity of benzenesulfonamides is dictated by their ability to coordinate with the Zn(II) ion in the enzyme active site.

Feature	Primary Sulfonamides ( )	Secondary Sulfonamides ( )
Binding Mechanism	Coordinates Zn(II) as a sulfonamidate anion ( ).[4] The proton is acidic ( ) and easily displaced.	Sterically hindered.[5] The group often clashes with the hydrophobic wall of the active site. The proton is less acidic ( ), making anion formation difficult.
Potency ( )	High (nM to pM range). The de facto standard for CA inhibition.	Variable (Low to Moderate). Generally weak against cytosolic isoforms (CA I, II) but can be potent against CA IX.
Selectivity	Low. Binds indiscriminately to most CA isoforms unless a "tail" is added to interact with the selective pocket.	High. The steric bulk of the -substituent prevents binding to the smaller active sites of ubiquitous isoforms (CA I/II), favoring the larger active sites of tumor-associated CA IX/XII.
Key Example	SLC-0111 (Ureido-benzenesulfonamide)	Saccharin (Cyclic secondary sulfonamide)

The "Tail Approach" (Primary Sulfonamides)

For primary sulfonamides, SAR optimization focuses on the para-position of the benzene ring. This is known as the "Tail Approach." The strategy involves appending a long, flexible tail to the scaffold to reach the "selective pocket" at the entrance of the active site.

• Mechanism: The

  anchors to Zinc.[6][7] The benzene ring acts as a spacer.[8] The "Tail" interacts with amino acid residues specific to the target isoform (e.g., CA IX).[9]

• Critical SAR Rule: Electron-withdrawing groups (EWGs) on the benzene ring increase the acidity of the sulfonamide

  , enhancing Zinc binding affinity.

The "Head Group" Modulation (Secondary Sulfonamides)

For

-substituted sulfonamides, the SAR is driven by the geometry of the substituent .

• Acyclic Secondary Sulfonamides: Generally inactive.

• Cyclic Secondary Sulfonamides (e.g., Saccharin): The constrained ring structure forces the sulfonyl group into a position where it can coordinate Zinc, provided the active site is spacious enough (as in CA IX). This creates a "selectivity filter."

Visualization: Mechanisms & Workflows

SAR Logic & The Tail Approach

The following diagram illustrates the structural logic distinguishing the "Zinc Anchor" from the "Selectivity Tail."

Caption: SAR Map illustrating the "Tail Approach" for primary sulfonamides and the steric selectivity mechanism of secondary sulfonamides.

Synthesis Workflow: Ureido-Benzenesulfonamides

A critical class of inhibitors (like SLC-0111) utilizes a urea linker.

Caption: General synthetic pathway for ureido-substituted benzenesulfonamides, a dominant scaffold in modern CAI drug design.

Quantitative Performance Comparison

The table below contrasts the inhibitory constants (

) of standard primary sulfonamides against secondary variants. Note the dramatic shift in selectivity ratios.

Table 1: Inhibition Constants (

) and Selectivity Profiles

Compound Class	Representative Structure	hCA I ( nM)	hCA II ( nM)	hCA IX ( nM)	Selectivity (II/IX)
Standard (Primary)	Acetazolamide (AAZ)	250	12	25	0.48 (Non-selective)
Tailed Primary	SLC-0111	>10,000	>10,000	45	>200 (Highly Selective)
Secondary (Cyclic)	Saccharin	>50,000	>10,000	103	>100 (Selective)
Secondary (Acyclic)	N-methyl-sulfanilamide	>10,000	>10,000	>10,000	Inactive

Data Source: Supuran, C. T. et al. (See References [1], [3])

Experimental Protocols

Protocol A: Synthesis of Ureido-Benzenesulfonamides

This protocol yields "tailed" primary sulfonamides (e.g., SLC-0111 analogs).

Reagents:

• 4-Aminobenzenesulfonamide (1.0 equiv)

• Appropriate Isocyanate (1.1 equiv)

• Acetonitrile (MeCN) or DMF (anhydrous)

Procedure:

• Dissolution: Dissolve 4-aminobenzenesulfonamide (1.0 mmol) in anhydrous MeCN (10 mL) at room temperature.

• Addition: Dropwise add the isocyanate (1.1 mmol) dissolved in MeCN (2 mL) over 5 minutes.

• Reaction: Stir the mixture at room temperature for 2–6 hours. Monitor via TLC (MeOH/DCM 1:9).

• Work-up: A precipitate typically forms. Filter the solid, wash with cold MeCN (2 x 5 mL), and dry under vacuum.

• Purification: If necessary, recrystallize from EtOH/Water.

Protocol B: Stopped-Flow CO₂ Hydration Assay

The industry-standard method for determining CA inhibition kinetics (

).

Principle: Measures the rate of the CA-catalyzed reaction:

. The production of protons is monitored via a pH indicator (Phenol Red) using rapid mixing (stopped-flow).

Materials:

• Instrument: Applied Photophysics SX.18MV (or equivalent).

• Buffer: 20 mM HEPES (pH 7.5) with 20 mM

  (for ionic strength).

• Indicator: 0.2 mM Phenol Red.

• Substrate:

  -saturated water (approx. 17 mM).

Step-by-Step Workflow:

• Preparation:

  • Syringe A (Enzyme): CA Isoform (e.g., hCA II, conc. ~10–20 nM) + Indicator + Test Compound (Inhibitor) in Buffer. Incubate for 15 min.

  • Syringe B (Substrate):

    -saturated water.

• Mixing: Rapidly mix Syringe A and B (1:1 ratio) in the stopped-flow cell.

• Detection: Monitor absorbance at 557 nm (Phenol Red max) for 0.5–10 seconds.

• Calculation:

  • Measure initial velocity (

    ) of the catalyzed reaction.

  • Subtract the uncatalyzed (spontaneous) rate.

  • Fit data to the Cheng-Prusoff equation to derive

    :

Caption: Workflow for the Stopped-Flow CO2 Hydration Assay used to validate inhibitor potency.

References

• Supuran, C. T. (2008). Carbonic anhydrases: novel therapeutic applications for inhibitors and activators. Nature Reviews Drug Discovery. Link

• Nocentini, A., et al. (2019).[10] Structure-activity relationship of benzenesulfonamide-based inhibitors towards Carbonic Anhydrase isoform specificity. Journal of Enzyme Inhibition and Medicinal Chemistry. Link

• Mahon, B. P., et al. (2015). Saccharin: a lead compound for structure-based drug design of carbonic anhydrase IX inhibitors. Bioorganic & Medicinal Chemistry. Link

• Alterio, V., et al. (2012). Multiple binding modes of inhibitors to carbonic anhydrases: how to design specific drugs targeting 15 different isoforms?. Chemical Reviews. Link

• Khalifah, R. G. (1971). The carbon dioxide hydration activity of carbonic anhydrase.[6][9][11][12][13] I. Stop-flow kinetic studies on the native human isoenzymes B and C. Journal of Biological Chemistry. Link

Sources

• 1. Sulfa Drugs as Inhibitors of Carbonic Anhydrase: New Targets for the Old Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cyclic secondary sulfonamides: unusually good inhibitors of cancer-related carbonic anhydrase enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Ligation Motifs in Zinc-Bound Sulfonamide Drugs Assayed by IR Ion Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis and Human Carbonic Anhydrase I, II, IX, and XII Inhibition Studies of Sulphonamides Incorporating Mono-, Bi- and Tricyclic Imide Moieties - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Saccharin Sulfonamides as Inhibitors of Carbonic Anhydrases I, II, VII, XII, and XIII - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Structure and mechanism of secondary sulfonamide binding to carbonic anhydrases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Discovery of New Sulfonamide Carbonic Anhydrase IX Inhibitors Incorporating Nitrogenous Bases - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Saccharin: a Lead Compound for Structure-Based Drug Design of Carbonic Anhydrase IX Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Frontiers | Identification of the inhibition mechanism of carbonic anhydrase II by fructooligosaccharides [frontiersin.org]
• 11. tandfonline.com [tandfonline.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. researchgate.net [researchgate.net]

A Researcher's Guide to Validating the Inhibitory Mechanism of 3-amino-N-benzylbenzenesulfonamide as a Putative Carbonic Anhydrase Inhibitor

This guide provides a comprehensive, technically detailed framework for researchers, scientists, and drug development professionals to validate the inhibitory mechanism of 3-amino-N-benzylbenzenesulfonamide, a compound belonging to a class of molecules well-recognized for their interaction with carbonic anhydrases. Given the chemical structure, our central hypothesis is that this compound acts as a direct inhibitor of carbonic anhydrase (CA). This document outlines a multi-faceted experimental strategy to rigorously test this hypothesis, characterize the nature of the inhibition, and compare its performance against established inhibitors.

The sulfonamide functional group is a cornerstone of carbonic anhydrase inhibitors, a class of drugs used in treating conditions like glaucoma, epilepsy, and edema.[1][2] These enzymes catalyze the rapid interconversion of carbon dioxide and water to bicarbonate and protons.[1] The canonical inhibitory mechanism of primary sulfonamides involves the coordination of the sulfonamide anion to the catalytic zinc ion within the enzyme's active site.[1] This guide will walk you through a self-validating system of experiments designed to elucidate if 3-amino-N-benzylbenzenesulfonamide follows this classical mechanism.

Part 1: Foundational In-Silico and Biochemical Validation

The initial phase of our investigation focuses on establishing a baseline for the interaction between 3-amino-N-benzylbenzenesulfonamide and its putative target, carbonic anhydrase.

The Scientific Rationale: From Structure to Hypothesis

The presence of the benzenesulfonamide moiety in 3-amino-N-benzylbenzenesulfonamide strongly suggests its potential as a carbonic anhydrase inhibitor.[3][4] Our experimental design is therefore predicated on this well-established structure-activity relationship. We will use human carbonic anhydrase II (hCA II) as our primary model enzyme due to its ubiquitous expression, high catalytic activity, and extensive characterization in the literature. Acetazolamide, a potent and well-characterized pan-carbonic anhydrase inhibitor, will serve as our benchmark for comparison.

Experimental Workflow: A Step-by-Step Approach

The following workflow provides a logical progression from initial enzymatic assays to more complex biophysical and cellular validation.

Caption: A comprehensive workflow for validating the inhibitory mechanism of a putative enzyme inhibitor.

Part 2: Detailed Experimental Protocols and Data Interpretation

This section provides detailed methodologies for the key experiments outlined in our workflow.

In Vitro Enzyme Inhibition Assay

The first step is to determine if 3-amino-N-benzylbenzenesulfonamide inhibits the catalytic activity of hCA II. A stopped-flow spectrophotometric assay is the gold standard for measuring the CO2 hydration activity of carbonic anhydrases.[5]

Protocol:

• Reagents and Buffers:

  • Recombinant human Carbonic Anhydrase II (hCA II)

  • HEPES buffer (20 mM, pH 7.4)

  • Phenol Red indicator (0.2 mM)

  • CO2-saturated water

  • 3-amino-N-benzylbenzenesulfonamide (test compound) dissolved in DMSO

  • Acetazolamide (positive control) dissolved in DMSO

• Procedure:

  • An Applied Photophysics stopped-flow instrument will be used to monitor the reaction.[5]

  • The enzyme and inhibitor are pre-incubated for 15 minutes at room temperature to allow for complex formation.[5]

  • The reaction is initiated by rapidly mixing the enzyme solution (with or without inhibitor) with the CO2-saturated water in the presence of the phenol red indicator.

  • The hydration of CO2 to bicarbonate and a proton causes a pH change, which is monitored by the change in absorbance of the phenol red at 557 nm.[5]

  • Initial reaction velocities are determined from the linear phase of the absorbance change over time (the first 5-10% of the reaction).[5]

  • A range of inhibitor concentrations are tested to determine the IC50 value (the concentration of inhibitor that reduces enzyme activity by 50%).

Data Analysis and Interpretation:

The percentage of inhibition is calculated for each concentration of the test compound. The IC50 is then determined by fitting the data to a dose-response curve. A potent inhibitor will have a low IC50 value.

Mechanism of Inhibition Studies

To understand how 3-amino-N-benzylbenzenesulfonamide inhibits hCA II, we will perform kinetic studies at varying substrate (CO2) concentrations.

Protocol:

• The in vitro enzyme inhibition assay described above is performed with multiple concentrations of the substrate (CO2-saturated water).

• For each substrate concentration, a dose-response curve for 3-amino-N-benzylbenzenesulfonamide is generated.

• The data is plotted as a Lineweaver-Burk plot (1/velocity vs. 1/[substrate]).

Data Analysis and Interpretation:

The pattern of the lines on the Lineweaver-Burk plot will reveal the mechanism of inhibition (e.g., competitive, non-competitive, or uncompetitive). For classical sulfonamide inhibitors of carbonic anhydrase, a competitive inhibition pattern is expected, where the inhibitor competes with the substrate for binding to the active site.

Caption: A simplified diagram of competitive enzyme inhibition.

Biophysical Characterization of Binding

To complement the kinetic data, we will use biophysical techniques to directly measure the binding of 3-amino-N-benzylbenzenesulfonamide to hCA II.

Isothermal Titration Calorimetry (ITC):

ITC measures the heat change that occurs upon binding, providing a complete thermodynamic profile of the interaction.[6][7]

Protocol:

• hCA II is placed in the sample cell of the ITC instrument, and 3-amino-N-benzylbenzenesulfonamide is loaded into the titration syringe.

• Small aliquots of the inhibitor are injected into the protein solution.

• The heat released or absorbed during the binding event is measured.

Data Analysis and Interpretation:

ITC data allows for the direct determination of the binding affinity (Kd), stoichiometry (n), enthalpy (ΔH), and entropy (ΔS) of the interaction.[7][8]

Surface Plasmon Resonance (SPR):

SPR is a label-free technique that measures binding events in real-time, providing kinetic information (association and dissociation rates).[9][10]

Protocol:

• hCA II is immobilized on the surface of an SPR sensor chip.

• A solution containing 3-amino-N-benzylbenzenesulfonamide is flowed over the chip surface.

• Binding of the inhibitor to the immobilized enzyme causes a change in the refractive index at the surface, which is detected by the instrument.[9]

Data Analysis and Interpretation:

SPR provides the association rate constant (kon), the dissociation rate constant (koff), and the equilibrium dissociation constant (KD).[11]

Cellular Target Engagement

Confirming that 3-amino-N-benzylbenzenesulfonamide engages its target in a cellular context is a critical validation step.

Cellular Thermal Shift Assay (CETSA):

CETSA is based on the principle that the binding of a ligand to its target protein increases the thermal stability of the protein.[12][13]

Protocol:

• Intact cells are treated with either 3-amino-N-benzylbenzenesulfonamide or a vehicle control.

• The cells are heated to a range of temperatures, causing proteins to denature and precipitate.[12]

• The cells are lysed, and the soluble protein fraction is separated from the precipitated fraction by centrifugation.

• The amount of soluble hCA II at each temperature is quantified by Western blotting or other sensitive detection methods.

Data Analysis and Interpretation:

A positive result is a shift in the melting curve of hCA II to a higher temperature in the presence of 3-amino-N-benzylbenzenesulfonamide, indicating that the compound has bound to and stabilized the protein within the cell.[14]

Part 3: Comparative Analysis and Data Summary

To provide a clear comparison, the data obtained for 3-amino-N-benzylbenzenesulfonamide should be presented alongside the data for the reference inhibitor, acetazolamide.

Table 1: Comparative Inhibitory and Binding Parameters

Parameter	3-amino-N-benzylbenzenesulfonamide	Acetazolamide (Reference)
IC50 (nM)	Experimental Value	Literature/Experimental Value
Ki (nM)	Experimental Value	Literature/Experimental Value
Mechanism	Competitive	Competitive
KD (ITC, nM)	Experimental Value	Literature/Experimental Value
KD (SPR, nM)	Experimental Value	Literature/Experimental Value
ΔTagg (CETSA, °C)	Experimental Value	Literature/Experimental Value

Conclusion

This comprehensive guide provides a robust framework for validating the inhibitory mechanism of 3-amino-N-benzylbenzenesulfonamide as a putative carbonic anhydrase inhibitor. By systematically progressing from in vitro biochemical assays to biophysical characterization and cellular target engagement, researchers can build a strong, evidence-based understanding of the compound's mode of action. The inclusion of a well-characterized reference inhibitor like acetazolamide is crucial for contextualizing the results and making informed comparisons. This rigorous, multi-pronged approach ensures scientific integrity and provides the high-quality data necessary for advancing drug discovery and development programs.

References

• 4-(3-Alkyl/benzyl-guanidino)benzenesulfonamides as selective carbonic anhydrase VII inhibitors - PMC. (2022-05-29). Retrieved from [Link]

• Synthetic Strategies and Computational Inhibition Activity Study for Triazinyl-Substituted Benzenesulfonamide Conjugates with Polar and Hydrophobic Amino Acids as Inhibitors of Carbonic Anhydrases. (2020-05-22). Retrieved from [Link]

• Synthesis and Inhibition Activity Study of Triazinyl-Substituted Amino(alkyl)-benzenesulfonamide Conjugates with Polar and Hydrophobic Amino Acids as Inhibitors of Human Carbonic Anhydrases I, II, IV, IX, and XII. Retrieved from [Link]

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quantitative structure-activity relationship (QSAR) of benzenesulfonamides.

An Expert's Comparative Guide to the Quantitative Structure-Activity Relationship (QSAR) of Benzenesulfonamides

Prepared for: Researchers, Scientists, and Drug Development Professionals

The benzenesulfonamide scaffold is a cornerstone of medicinal chemistry, a privileged structure whose derivatives have yielded a remarkable array of therapeutic agents, from pioneering antimicrobial drugs to modern targeted cancer therapies. The enduring challenge and opportunity lie in rationally modifying this core to enhance potency, selectivity, and pharmacokinetic properties. Quantitative Structure-Activity Relationship (QSAR) modeling serves as a powerful computational lens to achieve this, transforming raw biological data into predictive, statistically validated models that guide the design of superior molecules.[1][2][3]

This guide provides a comparative analysis of QSAR studies on benzenesulfonamide derivatives across several major therapeutic areas. Moving beyond a simple recitation of statistical parameters, we will dissect the causality behind these models, offering field-proven insights into why certain molecular features drive biological activity.

The QSAR Workflow: A Conceptual Framework

At its core, QSAR is a systematic process that links the chemical structure of a compound to its biological activity.[1] The fundamental principle is that the variations in the biological response of a series of congeneric compounds are dependent on the changes in their molecular properties. The entire workflow is a self-validating system, where the quality of the input data and the statistical rigor of the model determine the reliability of its predictions.

Caption: A generalized workflow for a QSAR study.

Part 1: QSAR of Benzenesulfonamides as Carbonic Anhydrase Inhibitors

Context: Benzenesulfonamides are the archetypal inhibitors of carbonic anhydrases (CAs), a family of zinc-containing metalloenzymes.[4] Their inhibition is a validated therapeutic strategy for conditions like glaucoma, and more recently, for cancer, by targeting tumor-associated isoforms such as CA IX and XII.[5] QSAR studies have been instrumental in designing isoform-selective inhibitors.

Model Comparison:

• 2D-QSAR (Multiple Linear Regression - MLR): This approach establishes a linear equation correlating biological activity (like the inhibition constant, Kᵢ) with calculated molecular descriptors. In a study on benzenesulfonamides incorporating cyanoacrylamide moieties, MLR was used to model activity against hCA IX and XII.[5] The models identified descriptors such as WHIM (Weighted Holistic Invariant Molecular), GETAWAY (GEometry, Topology, and Atom-Weights AssemblY), and 3D-MoRSE (3D-Molecule Representation of Structures based on Electron diffraction) as being statistically significant.[5]

  • Expertise & Causality: The significance of these descriptors points towards the importance of the overall 3D shape, molecular size, and atomic distribution for effective binding. For instance, GETAWAY descriptors encode information about molecular leverage, which can be interpreted as how effectively different parts of the molecule can position themselves within the funnel-shaped active site of the CA enzyme.

• 3D-QSAR (CoMFA & CoMSIA): These methods provide a more intuitive understanding by generating 3D contour maps around an aligned set of molecules.[6][7]

  • Comparative Molecular Field Analysis (CoMFA) calculates steric and electrostatic fields. For CA inhibitors, CoMFA maps often highlight the critical requirement for a sterically compact, electronegative group (the sulfonamide) to coordinate with the Zn²⁺ ion in the active site.

  • Comparative Molecular Similarity Indices Analysis (CoMSIA) extends this by adding hydrophobic, hydrogen bond donor, and hydrogen bond acceptor fields.[8][9] CoMSIA studies on heterocyclic sulfonamides have revealed that favorable hydrophobic regions often correspond to a "hydrophobic pocket" within the CA active site, while H-bond donor/acceptor fields pinpoint key interactions with amino acid residues like Thr199.[6]

Data Summary: Comparison of QSAR Models for CA Inhibitors

QSAR Model	Target Isoform(s)	Key Statistical Parameters	Important Descriptor Types	Reference
MLR	hCA IX, hCA XII	r = 0.980 - 0.992	WHIM, GETAWAY, 3D-MoRSE, RDF	[5]
3D-QSAR	hCA II	Not specified	Steric, Electrostatic, Hydrophobic, H-bond	[6]
Regression	hCA I, II, IX, XII	Not specified	Physicochemical parameters	[4]

Part 2: QSAR of Benzenesulfonamides as Anticancer Agents

Context: The anticancer activity of benzenesulfonamides is multifaceted, stemming from mechanisms including the inhibition of tumor-associated CA IX, receptor tyrosine kinases, cyclin-dependent kinases (CDKs), and matrix metalloproteinases (MMPs).[10][11][12][13] QSAR helps to deconvolute these complex activities and optimize for potency against specific cancer cell lines.

Model Comparison:

• Chromatographic QSAR (QSRR): In an innovative approach, the lipophilicity of anticancer sulfonamides was assessed using reversed-phase HPLC.[10] This data was then used to build Quantitative Structure-Retention Relationship (QSRR) and QSAR models. The study demonstrated a strong correlation between chromatographically determined lipophilicity and the anticancer activity (pIC₅₀) against the HCT-116 human colon cancer cell line.[10]

  • Expertise & Causality: This highlights the critical role of lipophilicity in determining the bioavailability and ability of a drug to cross cell membranes to reach its intracellular target. The model suggests an optimal lipophilicity range is necessary; too low, and the compound won't enter the cell, too high, and it may be sequestered in lipid bilayers or suffer from poor solubility.

• MLR for Cytotoxicity: QSAR studies on 1,3,5-triazine-bearing benzenesulfonamides against HCT-116, MCF-7, and HeLa cell lines used MLR with 2D and 3D descriptors.[14] The resulting models provided statistically significant predictions for cytotoxic activity, allowing researchers to identify which structural modifications would likely enhance potency.[14]

• 3D-QSAR for Enzyme Targets: A 3D-QSAR study on benzenesulfonate derivatives as inhibitors of MMP-2, an enzyme implicated in tumor invasion, successfully generated CoMFA and CoMSIA models.[12] The contour maps from this study provided a clear roadmap for design, indicating where bulky groups would be favorable (sterically favored regions) and where electron-withdrawing groups would enhance activity (electropositive potential regions).[12]

Data Summary: Comparison of QSAR Models for Anticancer Benzenesulfonamides

QSAR Model	Target / Cell Line	Key Statistical Parameters	Important Descriptor Types	Reference
GA-PLS	HCT-116	Not specified	Chromatographic indices (logkₙ), logP	[10]
MLR	HCT-116, MCF-7, HeLa	Statistically significant models	Topological (2D), Conformational (3D)	[14]
CoMFA/CoMSIA	MMP-2	Not specified	Steric, Electrostatic	[12]

Part 3: QSAR of Benzenesulfonamides as Antimicrobial Agents

Context: The legacy of sulfonamides began with their antibacterial effects. Modern research focuses on creating novel derivatives to overcome resistance and broaden the spectrum of activity.[15][16][17] QSAR is a key tool in this endeavor, helping to refine structures for enhanced potency against both bacterial and fungal pathogens.

Model Comparison:

• Hansch Analysis: A classic 2D-QSAR method, Hansch analysis, was effectively used to study benzenesulfonamide-fluoroquinolone hybrids.[15] The study found a linear correlation between the minimum inhibitory concentration (MIC) and a combination of electronic (e.g., Hammett constants) and steric (e.g., Taft parameters) descriptors. A key finding was that small, electron-donating groups increased activity against Gram-positive bacteria.[15]

  • Expertise & Causality: This suggests that the electronic nature of the substituents directly influences the interaction with the bacterial topoisomerase target. Electron-donating groups may enhance the binding affinity within the active site, while the steric parameters define the size and shape constraints for optimal fit. The minor role of hydrophobicity indicated that transport to the target was not the primary differentiating factor for activity in this series.[15]

• Multi-target QSAR (mt-QSAR): For compounds with broad-spectrum antimicrobial activity, mt-QSAR models can be highly effective. A study on benzimidazole-benzenesulfonic acid derivatives developed an mt-QSAR model that outperformed individual one-target models.[18] The model identified the topological Balaban index (J) and the electronic parameter LUMO (Lowest Unoccupied Molecular Orbital energy) as crucial for describing activity against a panel of bacteria and fungi.[18]

  • Expertise & Causality: The importance of a topological index like 'J' points to the significance of the molecule's branching and connectivity for its overall interaction profile. The LUMO energy relates to a molecule's ability to accept electrons, suggesting that charge-transfer interactions could be a key part of the mechanism of action.

Data Summary: Comparison of QSAR Models for Antimicrobial Benzenesulfonamides

QSAR Model	Target Organisms	Key Statistical Parameters	Important Descriptor Types	Reference
Hansch Analysis	Gram-positive bacteria	Linear correlation	Electronic, Steric	[15]
mt-QSAR	Bacteria and Fungi	Effective in describing activity	Topological (Balaban index J), Electronic (LUMO)	[18]
In-silico	Pseudomonas aeruginosa	Good binding properties predicted	AlogP, Eccentric connectivity index	[19][20]

Part 4: Experimental Protocols for QSAR Model Development & Validation

Trustworthiness: A QSAR model is only as reliable as the experimental data it is built upon. The following protocols describe self-validating systems for generating the high-quality, consistent data required for robust modeling.

Protocol 1: General Synthesis of N-Substituted Benzenesulfonamides

This protocol describes a common and reliable method for synthesizing benzenesulfonamide derivatives via the reaction of a primary or secondary amine with a benzenesulfonyl chloride.

Rationale: This two-step process is widely applicable and allows for significant diversity in the final product by varying both the amine and the sulfonyl chloride starting materials.[21][22] Pyridine is used as a base to neutralize the HCl byproduct, driving the reaction to completion.

Step-by-Step Methodology:

• Dissolution: In a dry round-bottom flask under a nitrogen atmosphere, dissolve the desired amine (1.0 eq) in anhydrous pyridine or dichloromethane (DCM).

• Cooling: Cool the reaction mixture to 0 °C in an ice bath. This is critical to control the exothermicity of the reaction.

• Addition of Sulfonyl Chloride: Add the appropriate benzenesulfonyl chloride (1.0-1.2 eq) dropwise to the stirred solution. The slight excess of sulfonyl chloride ensures complete consumption of the amine.

• Reaction: Allow the reaction to warm to room temperature and stir for 4-24 hours. Reaction progress should be monitored by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, dilute the mixture with ethyl acetate and wash sequentially with 1N HCl (to remove excess pyridine), saturated sodium bicarbonate solution (to remove unreacted sulfonyl chloride), and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product is then purified by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography on silica gel.[21]

• Characterization: Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, IR spectroscopy, and mass spectrometry.[21]

Protocol 2: In Vitro Carbonic Anhydrase (hCA II) Inhibition Assay

This protocol describes the stopped-flow CO₂ hydration assay, a gold-standard method for measuring the inhibition of CA enzymes.

Rationale: This assay directly measures the fundamental catalytic activity of CA—the hydration of CO₂. The change in pH during the reaction is monitored using a colorimetric indicator. The assay's precision and reproducibility are essential for generating reliable Kᵢ values for QSAR analysis.

Step-by-Step Methodology:

• Reagent Preparation:

  • Buffer: Prepare a 20 mM HEPES buffer, pH 7.5.

  • Enzyme Stock: Prepare a stock solution of purified human CA II (hCA II) in the buffer.

  • Inhibitor Stocks: Prepare serial dilutions of the synthesized benzenesulfonamide compounds in DMSO.

  • Indicator Solution: Prepare a solution of a suitable pH indicator (e.g., p-nitrophenol) in the buffer.

  • Substrate: Prepare a saturated CO₂ solution by bubbling CO₂ gas through chilled, deionized water.

• Assay Procedure:

  • The assay is performed using a stopped-flow spectrophotometer.

  • Syringe 1: Contains the hCA II enzyme, buffer, pH indicator, and the inhibitor at a specific concentration.

  • Syringe 2: Contains the saturated CO₂ solution.

  • Initiation: The instrument rapidly mixes equal volumes from both syringes, initiating the CO₂ hydration reaction.

  • Data Acquisition: The absorbance change of the pH indicator is monitored over time (milliseconds). The initial linear slope of this curve is proportional to the initial velocity of the enzyme-catalyzed reaction.

• Data Analysis:

  • Measure the initial reaction rates at various inhibitor concentrations.

  • Calculate the percent inhibition relative to a control reaction with no inhibitor (only DMSO).

  • Determine the IC₅₀ value (the concentration of inhibitor that causes 50% inhibition) by fitting the data to a dose-response curve.

  • Convert the IC₅₀ value to the inhibition constant (Kᵢ) using the Cheng-Prusoff equation, which requires knowledge of the substrate (CO₂) concentration and the enzyme's Michaelis constant (Kₘ).

Caption: Experimental workflow for generating QSAR-ready data.

Conclusion & Future Perspectives

This guide demonstrates that QSAR is not a monolithic entity but a versatile toolkit adaptable to the specific challenges posed by different biological targets. For well-defined active sites like that of carbonic anhydrase, 3D-QSAR methods like CoMFA and CoMSIA provide invaluable spatial insights. For complex multifactorial activities like whole-cell cytotoxicity or broad-spectrum antimicrobial effects, 2D-QSAR and mt-QSAR models excel at identifying the key physicochemical and topological properties that govern efficacy.

The predictive power of any QSAR model is fundamentally limited by its training set and the accuracy of its underlying experimental data.[2] The future of rational drug design with benzenesulfonamides lies in the integration of these validated QSAR models with other computational techniques. Combining QSAR with molecular docking can provide a more complete picture of ligand-receptor interactions. Furthermore, the application of artificial intelligence and machine learning algorithms to larger datasets promises to uncover more complex, non-linear structure-activity relationships, paving the way for the next generation of highly optimized benzenesulfonamide-based therapeutics.

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Comparative Docking Guide: Benzenesulfonamide Inhibitors Targeting Carbonic Anhydrase Isoforms (hCA II vs. hCA IX)

Executive Summary & Strategic Rationale

Benzenesulfonamides remain the gold standard for inhibiting Human Carbonic Anhydrases (hCAs). However, the high structural homology between the cytosolic, ubiquitous isoform hCA II (off-target) and the tumor-associated, transmembrane isoform hCA IX (oncological target) presents a significant selectivity challenge.[1]

This guide moves beyond basic binding energy metrics. It provides a comparative analysis of how "Tail Approach" scaffold modifications influence docking performance. We contrast the classic compact binder (Acetazolamide) with extended scaffold derivatives (e.g., SLC-0111 analogues and triazole-benzenesulfonamides) to demonstrate how steric reach into the hydrophobic sub-pockets drives selectivity.

The Core Challenge: The Zinc Anchor

In all valid docking studies for this family, the sulfonamide moiety (

) acts as a zinc-binding group (ZBG). A common failure mode in high-throughput screening is the use of protonation states that prevent this coordination. This guide assumes the deprotonated sulfonamide species as the active pharmacophore.

Comparative Performance Analysis

The following data synthesizes docking studies comparing standard clinical inhibitors against novel extended-scaffold derivatives. The data highlights the "Selectivity Cliff"—the energetic difference required to preferentially target hCA IX over hCA II.

Table 1: Comparative Docking Metrics (Binding Affinity & Key Residues)

Compound Class	Representative Ligand	Target Isoform	Binding Energy (kcal/mol)*	Key Interaction Profile	Selectivity Mechanism
Standard (Compact)	Acetazolamide (AAZ)	hCA II	-6.5 to -7.2	Zn2+ Coord , Thr199, His94	None. Fits deep in the conserved active site.[1]
hCA IX	-6.1 to -6.8	Zn2+ Coord , Thr200	Binds indiscriminately to the conserved core.
Clinical Benchmark (Tail)	SLC-0111	hCA II	-7.8	Zn2+ Coord, Thr199	Steric clash in hCA II prevents optimal tail folding.[1]
hCA IX	-9.2	Zn2+ Coord, Leu91 , Val131	Tail Approach. Ureido tail reaches the selective hydrophobic pocket.[1]
Novel Derivative	Triazole-Sulfonamide (Ex: Cmpd 27)	hCA II	-8.1	Zn2+ Coord, Gln92	Moderate binding; tail is too bulky for hCA II entry.[1]
hCA IX	-10.4	Zn2+ Coord, Thr201 , Val130	Dual-Anchor. ZBG binds metal; Triazole linker engages selective rim residues.[1]

*Note: Energies are averaged from consensus scoring (AutoDock Vina / Glide) across multiple studies [1][2][4].[1]

Technical Insight: The "Tail" Effect

The data confirms that while the ZBG (benzenesulfonamide head) provides the primary anchor (

kcal/mol), the selectivity is derived from the "tail" interactions.

• hCA II has a narrower, more hydrophilic entrance.[1]

• hCA IX possesses a unique hydrophobic patch (Val131, Leu91) at the rim.[1]

• Result: Ligands like SLC-0111 and Triazole derivatives gain ~2-3 kcal/mol affinity in hCA IX by engaging these rim residues, a feature AAZ lacks.[1]

Mechanistic Visualization: The Selectivity Pathway

The following diagram illustrates the structural logic distinguishing a non-selective binder from a selective hCA IX inhibitor.

Figure 1: Structural Activity Relationship (SAR) logic for designing hCA IX selective inhibitors. The "Tail" interaction is the differentiator.

Validated Experimental Protocol

To reproduce the data above or screen new derivatives, utilize this self-validating protocol. This workflow addresses the specific challenges of metalloprotein docking.

Phase 1: System Preparation (Critical Step)[1]

• Protein Prep:

  • Retrieve PDB crystal structures: 3HS4 (hCA II) and 5FL4 or 3IAI (hCA IX).[1]

  • Strip Water: Remove all water molecules except the deep-pocket water coordinated to the Zinc, if present (often displaced by sulfonamide, but crucial for non-sulfonamide controls).[1]

  • Metal Treatment: Ensure the Zn atom is assigned a +2 charge. In AutoDock, assign the atom type Zn (not generic metal).[1]

• Ligand Prep:

  • Deprotonation: Draw the sulfonamide as

    (anionic). This is the bioactive species binding the Zn.

  • Energy Minimization: Minimize ligand using MMFF94 force field to relax bond angles before docking.

Phase 2: Grid Generation[1]

• Center: Define the grid box center on the Zn atom coordinates.

• Dimensions:

  • X, Y, Z:

    Å.[1]

  • Rationale: This size is sufficient to cover the active site (Zn) and the rim (hydrophobic pocket) without exploring irrelevant surface areas.

Phase 3: Docking & Validation (The "Self-Check")

• Software: AutoDock Vina (Open Source) or Glide (Schrödinger).[1]

• Validation Step (Redocking):

  • Extract the co-crystallized ligand (e.g., AAZ) from the PDB.[1]

  • Dock it back into the prepared protein.

  • Pass Criteria: The RMSD between the docked pose and the crystal pose must be < 2.0 Å . If > 2.0 Å, re-optimize grid size or metal parameters.

Phase 4: Workflow Visualization[1]

Figure 2: Step-by-step computational workflow ensuring reproducibility and accuracy in metalloprotein docking.

References

• Ansari, A. et al. (2021).[1] "Synthesis and Human Carbonic Anhydrase I, II, IX, and XII Inhibition Studies of Sulphonamides Incorporating Mono-, Bi- and Tricyclic Imide Moieties." International Journal of Molecular Sciences.

• Abd-Allah, H. et al. (2024).[1] "Novel benzenesulfonamide derivatives as potential selective carbonic anhydrase IX, XII inhibitors: Design, synthesis and in silico studies." Bioorganic Chemistry.

• BenchChem Guides. (2025). "Comparative Docking Analysis of Benzenesulfonamide Derivatives as Carbonic Anhydrase II Inhibitors." BenchChem Technical Library.

• Kumar, R. et al. (2021).[1] "Docking studies and molecular dynamics simulation of triazole benzene sulfonamide derivatives with human carbonic anhydrase IX inhibition activity." Journal of Molecular Structure.

• Cross, J.B. et al. (2009).[1] "Comparison of current docking tools for the simulation of inhibitor binding." Journal of Chemical Information and Modeling.

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Safety & Regulatory Compliance

Personal protective equipment for handling 3-amino-N-benzylbenzenesulfonamide

As a Senior Application Scientist, I understand that ensuring the safety of laboratory personnel is paramount, especially when working with novel or specialized chemical compounds. This guide provides comprehensive, field-tested recommendations for the safe handling of 3-amino-N-benzylbenzenesulfonamide, with a focus on the appropriate selection and use of personal protective equipment (PPE). Our goal is to empower researchers, scientists, and drug development professionals with the knowledge to manage the risks associated with this compound effectively, thereby fostering a culture of safety and scientific excellence.

Hazard Identification and Risk Assessment

Before handling any chemical, a thorough understanding of its potential hazards is crucial. For 3-amino-N-benzylbenzenesulfonamide, the primary hazards identified through GHS classifications of structurally similar compounds include:

• Acute Oral Toxicity (Category 4): Harmful if swallowed[1][2].

• Skin Irritation (Category 2): Causes skin irritation upon contact[1][2][3][4].

• Serious Eye Irritation (Category 2): Causes serious eye irritation[1][2][3][4][5].

• Specific Target Organ Toxicity (Single Exposure, Category 3): May cause respiratory irritation[1][2][4][5].

Given that 3-amino-N-benzylbenzenesulfonamide is an aromatic amine, it is prudent to handle it with the understanding that this class of compounds can be readily absorbed through the skin and may have long-term health effects, including potential carcinogenicity[6]. A comprehensive risk assessment should be conducted before any new procedure involving this compound.

Personal Protective Equipment (PPE)

The selection of PPE is your primary defense against chemical exposure. The following table summarizes the recommended PPE for handling 3-amino-N-benzylbenzenesulfonamide.

Protection Type	Specific PPE	Rationale and Best Practices
Hand Protection	Chemical-resistant gloves (e.g., Nitrile, Neoprene)	Nitrile gloves offer good resistance to a broad range of chemicals and are a standard choice for handling solids and solutions of this nature[7]. Always inspect gloves for tears or punctures before use. For prolonged handling or when working with larger quantities, consider double-gloving[8]. Change gloves immediately if they become contaminated.
Eye and Face Protection	Safety glasses with side shields or chemical splash goggles. A face shield is also required when there is a risk of splashing.	Safety glasses with side shields are the minimum requirement. However, chemical splash goggles that meet ANSI Z87.1 standards are strongly recommended to provide a better seal around the eyes[7]. When handling solutions or performing reactions that could splash, a face shield worn over safety goggles is mandatory for full-face protection[7][9].
Body Protection	Laboratory coat	A flame-resistant lab coat should be worn and kept buttoned to protect against accidental spills and skin contact[9]. Ensure the lab coat is clean and in good condition.
Respiratory Protection	NIOSH-approved respirator	When handling the solid powder outside of a certified chemical fume hood, a NIOSH-approved respirator (e.g., an N95 dust mask or a half-mask respirator with particulate filters) is necessary to prevent inhalation of the powder, which can cause respiratory irritation[9][10]. The choice of respirator will depend on the scale of the operation and the potential for aerosolization[10]. All respirator use requires a formal respiratory protection program, including fit testing.

Operational Plan for Safe Handling

A systematic approach to handling 3-amino-N-benzylbenzenesulfonamide will minimize the risk of exposure. The following workflow is recommended.

Pre-Handling Checks

• Consult the Safety Data Sheet (SDS): Always review the most current SDS for 3-amino-N-benzylbenzenesulfonamide before beginning work.

• Verify Engineering Controls: Ensure that the chemical fume hood has a current certification and is functioning correctly.

• Assemble all necessary PPE: Before handling the chemical, don all required PPE as outlined in the table above.

• Prepare your workspace: Ensure the work area is clean and uncluttered. Have spill cleanup materials readily available.

Handling Procedure

• Weighing the solid:

  • Conduct all weighing operations of the solid powder within a chemical fume hood or a ventilated balance enclosure to minimize inhalation exposure.

  • Use a spatula or other appropriate tool to transfer the solid. Avoid creating dust.

• Preparing solutions:

  • Perform all solution preparations within a certified chemical fume hood.

  • Add the solid to the solvent slowly to avoid splashing.

  • Keep the container closed when not in use.

Post-Handling Procedures

• Decontamination: Wipe down the work area with an appropriate solvent and then soap and water.

• Glove Removal: Remove gloves using the proper technique to avoid contaminating your hands.

• Hand Washing: Wash hands thoroughly with soap and water after removing gloves, even if you do not believe you came into contact with the chemical[1][3][5][11].

The following diagram illustrates the safe handling workflow for 3-amino-N-benzylbenzenesulfonamide.

Caption: Safe handling workflow for 3-amino-N-benzylbenzenesulfonamide.

Emergency Procedures

In case of skin contact: Immediately wash the affected area with plenty of soap and water[3]. Remove contaminated clothing and wash it before reuse[1][2]. If skin irritation persists, seek medical attention[2][3].

In case of eye contact: Immediately rinse cautiously with water for several minutes[1][3]. Remove contact lenses if present and easy to do so. Continue rinsing[1][3]. Seek immediate medical attention.

In case of inhalation: Move the person to fresh air and keep them comfortable for breathing[2][3]. If you feel unwell, call a poison center or doctor[3][5].

In case of ingestion: Rinse mouth with water[2][11]. Do NOT induce vomiting. Seek immediate medical attention[2][11][12].

Disposal Plan

Proper disposal of 3-amino-N-benzylbenzenesulfonamide and any contaminated materials is critical to prevent environmental contamination and ensure regulatory compliance.

• Waste Segregation: All waste containing 3-amino-N-benzylbenzenesulfonamide, including unused product, contaminated PPE, and cleaning materials, must be segregated from other waste streams[13].

• Waste Containers: Use clearly labeled, sealed, and chemically compatible containers for all waste[13].

• Disposal Method: Aromatic amine waste should be disposed of through a licensed professional waste disposal service[13][14]. The preferred method is often incineration in a chemical incinerator equipped with an afterburner and scrubber[14]. Do not dispose of this chemical down the drain or in the regular trash.

By adhering to these guidelines, you can significantly reduce the risks associated with handling 3-amino-N-benzylbenzenesulfonamide and ensure a safe and productive research environment.

References

• CymitQuimica. (2024, December 19).
• Fisher Scientific. (2009, February 9).
• Fisher Scientific. (2010, June 5).
• Fisher Scientific.
• Safely.io. (2026, January 12). Personal Protective Equipment for Chemical Handling.
• ACS Publications. (2023, November 9).
• Chemical Safety: Personal Protective Equipment.
• ECHEMI.
• PubChem. 3-amino-N-(tert-butyl)benzenesulfonamide | C10H16N2O2S | CID 3162838.
• CHEMM. Personal Protective Equipment (PPE).
• Benchchem.
• Collect and Recycle. Amine Disposal For Businesses.
• Food Safety and Inspection Service. (2009, September 25).
• WIT Press. New Technology For The Recycling Of Aromatic Amine Waste Products And Salts Of Heavy Metals Into A Multi-purpose Non-toxic Product.
• Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions.
• The importance of Personal Protective Equipment in the handling of chemicals. (2024, April 5).
• Aromatic Amine Pollution. (2025, December 1).
• REVIEW OF ANALYTICAL METHODS FOR SULFONAMIDES. (2020, February 18).
• PubChem. Benzenesulfonamide, 3-amino- | C6H8N2O2S | CID 7377.
• US EPA. (2025, September 12). Personal Protective Equipment.
• SKC Inc. (2024, January 9). SDS 2002 - Aromatic Amine Cleaning Developing Solution.indd.
• Drugs.com.
• Fisher Scientific.

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